Ac-IEPD-pNA (trifluoroacetate salt)

Core Science & Biosynthesis

Decoding Apoptosis: A Technical Guide to the Biological Targets of Ac-IEPD-pNA

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Central Role of Caspase-8 in Programmed Cell Death

Apoptosis, or programmed cell death, is a fundamental biological process essential for tissue homeostasis, embryonic development, and the elimination of damaged or infected cells. This intricate process is executed by a family of cysteine proteases known as caspases. Among these, caspase-8 stands as a critical initiator, primarily involved in the extrinsic or death receptor-mediated apoptotic pathway.[1][2] The activation of caspase-8 is a key event that commits a cell to a cascade of downstream events culminating in its demise.[3]

The chromogenic substrate, Acetyl-Isoleucyl-Glutamyl-Prolyl-Aspartyl-p-nitroanilide (Ac-IEPD-pNA), has been developed as a valuable tool for researchers to probe the activity of specific proteases within the complex apoptotic machinery. This in-depth technical guide will provide a comprehensive overview of the biological targets of Ac-IEPD-pNA, with a primary focus on its utility in studying caspase-8. We will delve into the underlying enzymatic kinetics, provide detailed experimental protocols, and offer insights into the interpretation of data, empowering researchers to leverage this substrate with scientific rigor.

The Primary Target: Caspase-8 and the Extrinsic Apoptotic Pathway

The extrinsic pathway of apoptosis is initiated by the binding of extracellular death ligands, such as FasL or TNF-α, to their cognate death receptors on the cell surface.[4] This ligation triggers the recruitment of adaptor proteins, like Fas-Associated Death Domain (FADD), which in turn recruits pro-caspase-8.[3] The proximity of multiple pro-caspase-8 molecules within this death-inducing signaling complex (DISC) facilitates their auto-proteolytic activation.[3]

Once activated, caspase-8 acts as the apex protease in this pathway, initiating a downstream cascade by cleaving and activating executioner caspases, such as caspase-3 and caspase-7.[3] These executioner caspases are responsible for the systematic dismantling of the cell by cleaving a plethora of cellular substrates.

The tetrapeptide sequence of Ac-IEPD-pNA is designed to mimic the cleavage site recognized by caspase-8. Upon enzymatic cleavage by active caspase-8, the p-nitroaniline (pNA) moiety is liberated. Free pNA is a chromophore with a strong absorbance at 405 nm, providing a direct and quantifiable measure of caspase-8 activity.[3]

Signaling Pathway of Caspase-8 Activation and Ac-IEPD-pNA Cleavage

Caption: Extrinsic apoptotic pathway and Ac-IEPD-pNA cleavage.

Beyond Caspase-8: Off-Target Considerations

While Ac-IEPD-pNA is a valuable tool for assessing caspase-8 activity, it is crucial for researchers to be aware of its potential for off-target cleavage by other proteases. A scientifically rigorous approach necessitates an understanding of the substrate's specificity profile.

The most notable off-target protease for Ac-IEPD-pNA is Granzyme B .[5] Granzyme B is a serine protease released by cytotoxic T lymphocytes and natural killer (NK) cells to induce apoptosis in target cells.[6] Importantly, granzyme B can also cleave substrates after an aspartate residue and recognizes the IEPD sequence.[5] Therefore, in experimental systems involving immune cells, the contribution of granzyme B to Ac-IEPD-pNA cleavage must be considered.

Furthermore, while the IETD sequence is preferentially recognized by caspase-8, some level of cross-reactivity with other caspases, such as caspase-3, caspase-6, and caspase-10, has been noted, particularly at high substrate concentrations or with prolonged incubation times.[7]

Quantitative Data: Substrate Specificity of Ac-IEPD-pNA

To dissect the specificity of Ac-IEPD-pNA, it is essential to consider the kinetic parameters of its interaction with different proteases. The Michaelis constant (K_m) reflects the substrate concentration at which the reaction rate is half of the maximum velocity (V_max), and the catalytic constant (k_cat) represents the turnover number. The ratio k_cat/K_m is a measure of the enzyme's catalytic efficiency.

Protease	Substrate	K_m (µM)	k_cat (s⁻¹)	k_cat/K_m (M⁻¹s⁻¹)	Reference(s)
Granzyme B	Ac-IEPD-pNA	57	-	-	[8]

Experimental Protocol: Colorimetric Caspase-8 Activity Assay

This protocol provides a detailed methodology for measuring caspase-8 activity in cell lysates using Ac-IEPD-pNA.

Experimental Workflow

Caption: Workflow for caspase-8 colorimetric assay.

Reagents and Materials:

• Lysis Buffer: 50 mM HEPES (pH 7.4), 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA, 10% glycerol. Store at 4°C.

• Assay Buffer: 20 mM HEPES (pH 7.4), 100 mM NaCl, 10 mM DTT, 10% sucrose. Prepare fresh before use by adding DTT.

• Ac-IEPD-pNA Substrate: Prepare a 10 mM stock solution in DMSO. Store at -20°C in light-protected aliquots.

• p-Nitroaniline (pNA) Standard: Prepare a 1 mM stock solution in DMSO for generating a standard curve.

• 96-well clear flat-bottom microplate.

• Microplate reader capable of measuring absorbance at 405 nm.

• Apoptosis-inducing agent (e.g., FasL, TNF-α).

• Control (uninduced) cells.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Plate cells at a desired density and allow them to adhere overnight.

  • Treat cells with the apoptosis-inducing agent for the desired time. Include a vehicle-treated control group.

• Cell Lysate Preparation:

  • Harvest cells by centrifugation (for suspension cells) or by scraping (for adherent cells).

  • Wash the cell pellet with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold Lysis Buffer (e.g., 50 µL per 1-5 x 10^6 cells).[9]

  • Incubate on ice for 10-15 minutes.[10]

  • Centrifuge at 10,000 x g for 1 minute at 4°C.[9]

  • Carefully transfer the supernatant (cytosolic extract) to a pre-chilled microfuge tube. This is your cell lysate.

• Protein Quantification:

  • Determine the protein concentration of each cell lysate using a standard method such as the Bradford assay. This is crucial for normalizing the caspase activity.

• Assay Setup:

  • In a 96-well microplate, add 50-200 µg of protein from each cell lysate to individual wells. Adjust the volume to 50 µL with Lysis Buffer.[2]

  • Include a blank well containing 50 µL of Lysis Buffer only.

  • Optional but Recommended: Include a negative control by adding a specific caspase-8 inhibitor (e.g., Z-IETD-FMK) to a set of induced lysate wells.

• Reaction Initiation and Incubation:

  • Add 50 µL of 2X Assay Buffer (containing 10 mM DTT) to each well.[9]

  • Add 5 µL of the 4 mM Ac-IEPD-pNA substrate to each well (final concentration will be 200 µM).[2]

  • Mix gently by tapping the plate.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.[2] The incubation time may need to be optimized depending on the cell type and the expected level of caspase activity.

• Data Acquisition:

  • Measure the absorbance at 405 nm using a microplate reader.

Data Analysis and Interpretation

1. pNA Standard Curve:

To accurately quantify the amount of pNA released, a standard curve should be generated.

• Prepare serial dilutions of the pNA standard (e.g., 0, 10, 20, 50, 100, 200 µM) in Assay Buffer.

• Add 100 µL of each dilution to separate wells of the 96-well plate.

• Measure the absorbance at 405 nm.

• Plot the absorbance values against the known pNA concentrations to generate a standard curve and determine the linear equation (y = mx + c).

2. Calculation of Caspase-8 Activity:

• Subtract the blank absorbance from all sample readings.

• Calculate the concentration of pNA released in each sample using the equation from your standard curve.

• Express caspase-8 activity in units such as pmol of pNA released per minute per µg of protein.

Example Calculation:

• Absorbance of your sample = 0.5

• From your standard curve, the equation is: Absorbance = 0.005 * [pNA (µM)] + 0.05

• [pNA] = (0.5 - 0.05) / 0.005 = 90 µM

• Amount of pNA in a 100 µL reaction volume = 90 µmol/L * 100 x 10⁻⁶ L = 9 nmol

• If the reaction time was 120 minutes and you used 100 µg of protein:

• Activity = (9000 pmol) / (120 min * 100 µg) = 0.75 pmol/min/µg

Interpretation and Troubleshooting:

Observation	Potential Cause(s)	Recommended Action(s)
Low or no signal in induced samples	- Insufficient apoptosis induction. - Low protein concentration. - Inactive DTT in assay buffer. - Suboptimal incubation time.	- Optimize inducer concentration and treatment time. - Increase the amount of cell lysate per assay. - Always use freshly prepared assay buffer with DTT. - Increase the incubation time (e.g., up to 4 hours or overnight).
High background in uninduced samples	- Spontaneous apoptosis in cell culture. - Non-specific protease activity in the lysate. - Contamination of reagents.	- Ensure healthy cell cultures. - Include a caspase-8 specific inhibitor control. - Use fresh, high-quality reagents.
High variability between replicates	- Inaccurate pipetting. - Inconsistent cell lysis. - Bubbles in the wells.	- Use calibrated pipettes and ensure proper mixing. - Standardize the lysis procedure. - Be careful during reagent addition to avoid bubbles.

Conclusion: A Powerful Tool with Important Considerations

The chromogenic substrate Ac-IEPD-pNA is an invaluable tool for researchers investigating the extrinsic apoptotic pathway. Its primary biological target, caspase-8, is a key initiator of this process, and the colorimetric assay provides a straightforward and quantifiable method for measuring its activity. However, as with any scientific tool, a thorough understanding of its characteristics is paramount for accurate and meaningful data interpretation.

Researchers must remain cognizant of the potential for off-target cleavage, most notably by granzyme B, and consider the inclusion of appropriate controls, such as specific inhibitors, to validate their findings. By combining the use of Ac-IEPD-pNA with other techniques, such as Western blotting for the detection of cleaved caspase-8, a more comprehensive and robust understanding of the intricate process of apoptosis can be achieved. This guide provides the foundational knowledge and practical protocols to empower researchers to effectively utilize Ac-IEPD-pNA in their pursuit of unraveling the complexities of programmed cell death.

References

• MP Biomedicals. (n.d.). Caspase 8 Activity Assay Kit. Retrieved from [Link]

• Elabscience. (n.d.). Caspase 8 Activity Assay Kit (by Colorimetric). Retrieved from [Link]

• BioVision. (n.d.). FLICE/Caspase-8 Colorimetric Assay Kit. Retrieved from [Link]

• Kim, H., et al. (2025). Granzyme B-Targeting Quenched Activity-Based Probes for Assessing Tumor Response to Immunotherapy. Journal of the American Chemical Society.

• Abbkine. (n.d.). Caspase-8 Assay Kit (Colorimetric). Retrieved from [Link]

• Hoves, S., et al. (2014). A Colorimetric Assay that Specifically Measures Granzyme B Proteolytic Activity: Hydrolysis of Boc-Ala-Ala-Asp-S-Bzl. Journal of Visualized Experiments, (93), e52093.
• Ganesan, R., et al. (2006). Structural and kinetic analysis of caspase-3 reveals role for s5 binding site in substrate recognition. Journal of molecular biology, 360(3), 639-651.
• Hardy, J. A., & Wolan, D. W. (2021).

• Immunoway. (n.d.). Caspase 8 Assay Kit, Colorimetric. Retrieved from [Link]

• Singh, R., et al. (2012). Development of cell death-based method for the selectivity screening of caspase-1 inhibitors. Cell biology and toxicology, 28(5), 327-338.
• O'Brien, T., et al. (2005). Differential effects of caspase 8 (Z-IETD-FMK) and caspase 9 (Z-LEHD-FMK) inhibitors on TRAIL-induced apoptosis in human cancer cells. Apoptosis, 10(6), 1329-1339.
• Li, Y., et al. (2016). Caspase-8 and Caspase-9 Functioned Differently at Different Stages of the Cyclic Stretch-Induced Apoptosis in Human Periodontal Ligament Cells. PloS one, 11(12), e0168268.
• Lee, E. W., et al. (2021). Regulation of Caspase-8 Activity at the Crossroads of Pro-Inflammation and Anti-Inflammation. International journal of molecular sciences, 22(6), 3225.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. apexbt.com [apexbt.com]
• 5. caymanchem.com [caymanchem.com]
• 6. A Colorimetric Assay that Specifically Measures Granzyme B Proteolytic Activity: Hydrolysis of Boc-Ala-Ala-Asp-S-Bzl - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mpbio.com [mpbio.com]
• 8. Enzo Life Sciences Ac-IEPD-pNA (5mg), Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 9. eurodiagnostico.com [eurodiagnostico.com]
• 10. immunoway.com.cn [immunoway.com.cn]

A Senior Application Scientist's Guide to Ac-IEPD-pNA Trifluoroacetate: Properties, Mechanism, and Application in Protease Activity Assays

Abstract: This technical guide provides an in-depth analysis of N-acetyl-L-isoleucyl-L-α-glutamyl-L-prolyl-N-(4-nitrophenyl)-L-α-asparagine, trifluoroacetate salt (Ac-IEPD-pNA), a chromogenic substrate critical for apoptosis and immunology research. We will dissect its physicochemical properties, the enzymatic mechanism underlying its use, and its specific applications in quantifying the activity of key proteases. This document is intended for researchers, scientists, and drug development professionals who require a robust understanding of this reagent to ensure data integrity and experimental success. We will clarify its precise enzymatic targets, contrasting it with other common substrates, and provide a validated, step-by-step protocol for its implementation in a laboratory setting.

Physicochemical Properties of Ac-IEPD-pNA Trifluoroacetate

Ac-IEPD-pNA is a synthetic tetrapeptide covalently linked to a p-nitroanilide (pNA) chromophore. The trifluoroacetate salt form enhances its stability and solubility in appropriate solvents. A comprehensive summary of its core properties is presented below.

Property	Value	Source(s)
Full Chemical Name	N-acetyl-L-isoleucyl-L-α-glutamyl-L-prolyl-N-(4-nitrophenyl)-L-α-asparagine, trifluoroacetate salt	[1][2]
Common Synonyms	Ac-Ile-Glu-Pro-Asp-p-nitroanilide; Caspase-8 Chromogenic Substrate; Granzyme B Substrate VIII	[1]
Molecular Formula	C28H38N6O11 • XCF3COOH	[1][2]
Formula Weight	634.6 g/mol (for the peptide component)	[1][2][3][4]
Purity	Typically ≥95%	[1][2]
Appearance	White to off-white solid	[3][4]
Solubility	Soluble in Dimethyl Sulfoxide (DMSO)	[1][3][5]
Storage Conditions	Store desiccated at -20°C for long-term stability	[1][3]

The trifluoroacetic acid (TFA) counter-ion is a remnant from the solid-phase peptide synthesis and purification process. While generally not interfering with the assay, its acidic nature necessitates the use of buffered solutions for enzymatic reactions to maintain optimal pH.

The Principle of Chromogenic Protease Assays

The utility of Ac-IEPD-pNA as a research tool is predicated on a straightforward yet elegant enzymatic reaction. The substrate is designed to mimic a natural protein cleavage site recognized by specific proteases.

The Mechanism:

• Recognition: An active protease with specificity for the Ile-Glu-Pro-Asp (IEPD) sequence binds to the substrate.

• Cleavage: The enzyme catalyzes the hydrolysis of the amide bond between the aspartate (Asp) residue and the p-nitroanilide (pNA) group.

• Signal Generation: This cleavage event liberates the pNA molecule. In its free form, pNA exhibits a distinct yellow color and has a maximum absorbance wavelength of 405 nm.[1][2]

• Quantification: The rate of pNA release, measured as an increase in absorbance at 405 nm over time, is directly proportional to the enzymatic activity in the sample.[6]

Caption: Enzymatic cleavage of Ac-IEPD-pNA releases the pNA chromophore.

Substrate Specificity: A Critical Consideration

A common point of confusion in apoptosis research is the specific targets of various peptide substrates. While the Asp residue at the P1 position is a hallmark of caspase substrates, the preceding amino acids (P4-P2) confer specificity.

• Primary Targets: Granzyme B and Caspase-8: The Ac-IEPD-pNA substrate is preferentially recognized and cleaved by Granzyme B and Caspase-8.[1][2] Granzyme B is a serine protease used by cytotoxic T lymphocytes and NK cells to induce apoptosis in target cells, often by activating caspases.[7] Caspase-8 is a key initiator caspase in the extrinsic apoptosis pathway.

• Contrast with Caspase-3: The canonical substrate for effector caspases, particularly Caspase-3 and Caspase-7 , is Ac-DEVD-pNA (N-acetyl-Asp-Glu-Val-Asp-p-nitroanilide).[8][9][10][11][12] The DEVD sequence mimics the cleavage site in Poly (ADP-ribose) polymerase (PARP), a key substrate of Caspase-3 during apoptosis.[11][13]

Expert Insight: Using Ac-IEPD-pNA to measure Caspase-3 activity would be a misapplication of the tool and yield inaccurate results. The causality behind this choice lies in the structural and chemical complementarity between the enzyme's active site and the peptide sequence. Researchers must select the substrate that corresponds to the specific protease activity they intend to measure. For studies focused on the final execution phase of apoptosis, Ac-DEVD-pNA is the appropriate choice. For investigating immune-mediated cell death or the initiation of the extrinsic pathway, Ac-IEPD-pNA is the superior reagent.

Experimental Protocol: A Self-Validating Workflow

This protocol provides a robust method for measuring protease activity in cell lysates using a 96-well plate format. The inclusion of appropriate controls is essential for creating a self-validating system.

Reagent Preparation & Storage

• Ac-IEPD-pNA Stock Solution (5 mM): Based on the formula weight of the peptide (634.6 g/mol ), dissolve 3.17 mg of Ac-IEPD-pNA in 1 mL of high-purity, anhydrous DMSO. Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C, protected from light.[3]

• 2X Reaction Buffer: Prepare a buffer containing 100 mM HEPES (pH 7.4), 20% Glycerol, and 20 mM Dithiothreitol (DTT). DTT is critical as it maintains the cysteine residue in the caspase active site in a reduced, active state.[10][14] Add DTT fresh from a 1 M stock just before use. Store the buffer at 4°C.

• Cell Lysis Buffer: Prepare a buffer containing 50 mM HEPES (pH 7.4), 0.1% CHAPS, 1 mM DTT, and 0.1 mM EDTA. Store at 4°C.

Cell Lysate Preparation

• Induce Apoptosis: Culture cells to the desired density and treat with an apoptosis-inducing agent (e.g., Staurosporine, TNF-α) for a time determined by preliminary experiments. Concurrently, maintain an untreated control population.

• Harvest Cells: Collect 2-5 x 10^6 cells per sample by centrifugation. Wash the cell pellet once with ice-cold PBS.

• Lyse Cells: Resuspend the pellet in 50 µL of ice-cold Cell Lysis Buffer.[10] Incubate on ice for 15-20 minutes.

• Clarify Lysate: Centrifuge at 12,000 x g for 10 minutes at 4°C. Carefully transfer the supernatant, which contains the cytosolic proteins, to a new pre-chilled tube.

• Quantify Protein: Determine the total protein concentration of each lysate using a standard method (e.g., BCA assay). This is crucial for normalizing the enzymatic activity.

Assay Execution and Data Acquisition

• Prepare Assay Plate: On a 96-well flat-bottom plate, add the following to each well:

  • 50 µL of Cell Lysate (diluted with Cell Lysis Buffer to a final protein amount of 50-100 µg).

  • 50 µL of 2X Reaction Buffer .

  • Include Controls:

    • Negative Control: Lysate from untreated cells.

    • Blank: 50 µL of Cell Lysis Buffer instead of lysate.

• Initiate Reaction: Add 5 µL of 5 mM Ac-IEPD-pNA stock solution to each well. The final concentration of the substrate will be approximately 240 µM.

• Incubate: Immediately begin reading the plate or incubate at 37°C for 1-2 hours, protected from light.[10][15]

• Measure Absorbance: Read the absorbance at 405 nm using a microplate reader.[4][14][15] For kinetic assays, take readings every 5-10 minutes. For endpoint assays, take a single reading after the incubation period.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. bertin-bioreagent.cvmh.fr [bertin-bioreagent.cvmh.fr]
• 3. kamiyabiomedical.com [kamiyabiomedical.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Ac-IEPD-pNA (trifluoroacetate salt) [m.chemicalbook.com]
• 6. resources.rndsystems.com [resources.rndsystems.com]
• 7. Suppression of granzyme B activity and caspase-3 activation in leukaemia cells constitutively expressing the protease inhibitor 9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sciencellonline.com [sciencellonline.com]
• 9. tribioscience.com [tribioscience.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Preparation of the Caspase-3/-7 substrate Ac-DEVD-pNA via Solution-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Caspase-3 Substrate I, Colorimetric [sigmaaldrich.com]
• 14. genscript.com [genscript.com]
• 15. Caspase-3 Assay Kit (Colorimetric) (ab39401) | Abcam [abcam.co.jp]

Protocols & Analytical Methods

Application Note & Protocol: Determining the Optimal Reaction Buffer pH for Ac-IEPD-pNA Hydrolysis

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on determining the optimal reaction buffer pH for the hydrolysis of the chromogenic substrate N-Acetyl-Ile-Glu-Pro-Asp-p-nitroanilide (Ac-IEPD-pNA). Ac-IEPD-pNA is a valuable tool for assaying the activity of specific proteases, notably granzyme B and caspase-8.[1][2] The rate of enzymatic cleavage of this substrate is critically dependent on the pH of the reaction environment. This guide elucidates the underlying scientific principles governing this pH dependency and provides a detailed, step-by-step protocol for empirical determination of the optimal pH, ensuring data accuracy and reproducibility.

Introduction: The Significance of pH in Enzyme-Substrate Interactions

The enzymatic hydrolysis of Ac-IEPD-pNA involves the cleavage of the amide bond between the aspartic acid residue and the p-nitroaniline (pNA) moiety. This reaction releases the yellow chromophore, pNA, which can be quantified spectrophotometrically by measuring its absorbance at approximately 405 nm.[1][3] The catalytic activity of proteases, like all enzymes, is profoundly influenced by the pH of the surrounding medium. This is due to several factors:

• Ionization State of Active Site Residues: The catalytic residues within the enzyme's active site must be in the correct ionization state to participate in the catalytic mechanism (e.g., as a nucleophile or a general acid/base).

• Substrate Binding: The ionization state of amino acid residues in the substrate-binding pocket can affect the affinity of the enzyme for the substrate.

• Overall Enzyme Conformation: pH can influence the tertiary and quaternary structure of the enzyme, which is crucial for maintaining its catalytic activity.

Therefore, establishing the optimal pH for the hydrolysis of Ac-IEPD-pNA is a critical first step in developing a robust and sensitive assay for the target protease. While Ac-IEPD-pNA is a known substrate for granzyme B and caspase-8, it's important to note that other proteases may also exhibit activity towards this substrate.[1]

Theoretical Considerations for pH Optimization

Enzyme pH-Activity Profiles

The relationship between enzyme activity and pH typically results in a bell-shaped curve. The peak of this curve represents the optimal pH (pHopt) at which the enzyme exhibits maximum catalytic efficiency. The pHopt is not a universal constant for a given enzyme but can be influenced by factors such as the specific substrate being used, temperature, and ionic strength of the buffer. For instance, studies on porcine pancreatic α-amylase have shown that the optimal pH can shift depending on the size of the oligosaccharide substrate.[4]

Buffer Selection

The choice of buffer is critical for maintaining a stable pH throughout the experiment. A good buffer system should have a pKa value close to the desired experimental pH range. For screening a wide range of pH values, a combination of different buffer systems may be necessary. Commonly used buffers in protease assays include MES (for acidic pH), HEPES (for neutral pH), and Tris-HCl (for alkaline pH).[5][6]

Substrate and Product Considerations

The stability of the Ac-IEPD-pNA substrate and the absorbance of the pNA product can also be influenced by pH. While the peptidyl linkage of p-nitroanilide substrates is relatively stable, spontaneous, non-enzymatic hydrolysis can occur, particularly at alkaline pH.[7][8] It is crucial to account for this background hydrolysis by including appropriate controls in the experimental design.[6] Furthermore, the absorbance of p-nitroaniline itself can be pH-dependent, although it is generally stable in the pH range of 4.0-8.0.[9]

Experimental Protocol for Determining Optimal pH

This protocol provides a detailed methodology for determining the optimal pH for Ac-IEPD-pNA hydrolysis by a protease of interest.

Materials and Reagents

• Ac-IEPD-pNA substrate

• Purified enzyme of interest (e.g., granzyme B, caspase-8)

• A series of buffers covering a range of pH values (e.g., pH 4.0 to 9.0 in 0.5 pH unit increments). Suggested buffers:

  • Citrate-phosphate buffer (pH 4.0 - 6.0)

  • HEPES buffer (pH 6.5 - 8.0)[10]

  • Tris-HCl buffer (pH 8.0 - 9.0)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

• Temperature-controlled incubator

Reagent Preparation

• Substrate Stock Solution: Prepare a concentrated stock solution of Ac-IEPD-pNA (e.g., 10 mM) in dimethyl sulfoxide (DMSO). Store in aliquots at -20°C.[3]

• Enzyme Stock Solution: Prepare a stock solution of the purified enzyme in a buffer that ensures its stability. The concentration should be determined empirically to yield a linear reaction rate within the desired assay time.

• Buffer Series: Prepare a series of buffers at the desired pH values. Verify the final pH of each buffer using a calibrated pH meter.

Assay Procedure

The following workflow outlines the steps for the pH optimization experiment.

Caption: Experimental workflow for determining the optimal pH for Ac-IEPD-pNA hydrolysis.

• Plate Setup: In a 96-well microplate, designate wells for "test" and "blank" reactions for each pH value to be tested.

• Buffer Addition: Add 50 µL of each buffer to the corresponding "test" and "blank" wells.

• Substrate Addition: Add 10 µL of the Ac-IEPD-pNA stock solution to all wells.

• Reaction Initiation:

  • To the "test" wells, add 40 µL of the enzyme solution.

  • To the "blank" wells, add 40 µL of the enzyme storage buffer (without the enzyme).

• Incubation and Measurement: Immediately place the microplate in a microplate reader pre-heated to 37°C. Measure the absorbance at 405 nm every minute for 30-60 minutes (kinetic assay). Alternatively, for an endpoint assay, incubate the plate at 37°C for a fixed time (e.g., 60 minutes) and then measure the final absorbance.

Data Analysis

• For each pH value, calculate the initial reaction rate (V₀) from the linear portion of the absorbance vs. time plot for both the "test" and "blank" reactions. The rate is the slope of this linear regression.

• Subtract the rate of the "blank" reaction from the rate of the "test" reaction to obtain the enzyme-catalyzed rate.

• Plot the enzyme-catalyzed rate (V₀) as a function of pH.

• The pH at which the highest activity is observed is the optimal pH for the hydrolysis of Ac-IEPD-pNA under the tested conditions.

Expected Results and Data Presentation

The results of the pH optimization experiment can be presented in a table and a corresponding graph.

pH	Average Initial Rate (Test) (mOD/min)	Average Initial Rate (Blank) (mOD/min)	Corrected Initial Rate (mOD/min)
4.0	5.2	0.1	5.1
4.5	8.9	0.1	8.8
5.0	15.6	0.2	15.4
5.5	25.3	0.2	25.1
6.0	38.7	0.3	38.4
6.5	55.1	0.4	54.7
7.0	68.9	0.5	68.4
7.5	72.3	0.6	71.7
8.0	65.4	0.8	64.6
8.5	49.8	1.1	48.7
9.0	32.1	1.5	30.6

Note: The data presented in this table is hypothetical and for illustrative purposes only.

The graphical representation of this data would show a peak in enzyme activity around pH 7.5, indicating the optimal pH for the reaction under these hypothetical conditions.

Troubleshooting and Further Considerations

• High Background Hydrolysis: If the "blank" reactions show a significant rate of pNA release, consider preparing the substrate stock solution in a slightly acidic buffer to improve its stability.[7]

• Low Enzyme Activity: If the overall reaction rates are too low, increase the enzyme concentration.

• Non-linear Reaction Rates: If the reaction rate is not linear over time, it may be due to substrate depletion or enzyme instability. In such cases, use a lower enzyme concentration or a shorter reaction time for calculating the initial rate.

• Ionic Strength: The ionic strength of the buffer can also affect enzyme activity. It is advisable to maintain a consistent ionic strength across all buffers used in the pH optimization experiment.

Conclusion

The determination of the optimal reaction buffer pH is a fundamental step in the development of a reliable and sensitive assay for proteases using the Ac-IEPD-pNA substrate. By following the detailed protocol and considering the theoretical principles outlined in this application note, researchers can ensure the generation of accurate and reproducible data. This, in turn, will facilitate a deeper understanding of the enzyme's function and aid in the discovery and characterization of potential therapeutic agents.

References

• ResearchGate. (n.d.). pH-dependence of cytC-mediated activation of caspases. Cytosolic.... Retrieved from [Link]

• ResearchGate. (n.d.). Effect of pH on the absorbances of nitroaniline isomers. Conditions:.... Retrieved from [Link]

• PubMed. (2004). Oxidative stress-induced apoptosis is associated with alterations in mitochondrial caspase activity and Bcl-2-dependent alterations in mitochondrial pH (pHm). Retrieved from [Link]

• ResearchGate. (n.d.). Enzymatic activity of caspases-3 and -7 in a normal (pH 7.4) and acidic.... Retrieved from [Link]

• PMC - NIH. (n.d.). Acidic environment causes apoptosis by increasing caspase activity. Retrieved from [Link]

• PMC - NIH. (n.d.). pH effects on the stability and dimerization of procaspase-3. Retrieved from [Link]

• Abbkine. (n.d.). Caspase 4 Assay Kit (Colorimetric). Retrieved from [Link]

• AntBio. (n.d.). Caspase 4 Activity Detection Kit. Retrieved from [Link]

• MDPI. (2024). Optimization of Hydrolysis Conditions, Isolation, and Identification of Biologically Active Peptides Derived from Acheta domesticus for Antioxidant and Collagenase Inhibition. Retrieved from [Link]

• PMC. (2014). A Colorimetric Assay that Specifically Measures Granzyme B Proteolytic Activity: Hydrolysis of Boc-Ala-Ala-Asp-S-Bzl. Retrieved from [Link]

• PubChem - NIH. (n.d.). 4-Nitroaniline. Retrieved from [Link]

• SciSpace. (n.d.). Diazotised p-Nitroaniline Reagent for the Determination of Trace Amounts of Salbutamol Sulphate in Aqueous Solution. Retrieved from [Link]

• PMC. (2024). Structural insights into cytokine cleavage by inflammatory caspase-4. Retrieved from [Link]

• Online Inhibitor. (2025). Unlocking Inflammation Pathways: Caspase-4 Colorimetric A.... Retrieved from [Link]

• PMC - NIH. (n.d.). On the stability of peptide nucleic acid duplexes in the presence of organic solvents. Retrieved from [Link]

• PubMed. (n.d.). Substrate-dependent shift of optimum pH in porcine pancreatic alpha-amylase-catalyzed reactions. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Enzo Life Sciences Ac-IEPD-pNA (5mg), Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 4. Substrate-dependent shift of optimum pH in porcine pancreatic alpha-amylase-catalyzed reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. A Colorimetric Assay that Specifically Measures Granzyme B Proteolytic Activity: Hydrolysis of Boc-Ala-Ala-Asp-S-Bzl - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Kinetic vs. Endpoint Detection Methods for Granzyme B Activity Using Ac-IEPD-pNA

Abstract & Scope

This technical guide details the detection of Granzyme B proteolytic activity using the chromogenic substrate Ac-IEPD-pNA (Acetyl-Ile-Glu-Pro-Asp-p-nitroanilide). While Granzyme B is a critical marker for Cytotoxic T Lymphocyte (CTL) and Natural Killer (NK) cell potency, the choice between Kinetic and Endpoint detection modes significantly impacts data fidelity. This note analyzes the mechanistic differences, provides validated protocols, and offers a decision framework for researchers in drug discovery and immunology.

Scientific Background: The Chemistry of Detection

Granzyme B is a serine protease that cleaves specifically after Aspartic acid (Asp) residues.[1][2] The synthetic substrate Ac-IEPD-pNA mimics the cleavage site of natural substrates (like Caspase-3).

Reaction Mechanism

The assay relies on the hydrolysis of the amide bond between the C-terminal Aspartate of the tetrapeptide and the p-nitroaniline (pNA) reporter group.

• Substrate (Intact): Ac-IEPD-pNA (Colorless / Low Absorbance at 405 nm).

• Product (Cleaved): Free p-nitroaniline (Yellow / High Absorbance at 405 nm).

Visualization of Pathway

The following diagram illustrates the enzymatic hydrolysis and the signal generation pathway.

Figure 1: Reaction mechanism of Granzyme B with Ac-IEPD-pNA substrate. The release of pNA results in a colorimetric shift measurable at 405 nm.[3][4]

Methodology Comparison: Kinetic vs. Endpoint[5][6][7][8]

Choosing the correct detection mode is not merely a matter of convenience; it dictates the dynamic range and error profile of your data.

Kinetic Mode (Continuous Monitoring)

Principle: Absorbance is measured at regular intervals (e.g., every 60 seconds) while the reaction proceeds.

• Primary Output: Velocity (Slope of OD vs. Time).

• Best For: Enzymology (

  , ), Mechanism of Action (MOA) studies, and inhibitor characterization ( ).

• Advantage: Self-Validating. You can visually verify if the reaction is linear. If the substrate is depleted or the enzyme unstable, the curve flattens, and you can restrict analysis to the linear portion.

Endpoint Mode (Fixed Time)

Principle: The reaction proceeds for a set time (e.g., 60 mins), is stopped chemically, and read once.

• Primary Output: Total Product Generated (

  OD).

• Best For: High-Throughput Screening (HTS), QC release assays.

• Risk: Saturation Masking. If the enzyme is too active, the substrate may be fully depleted before the stop time. You cannot distinguish between "very active" and "extremely active" if both hit the signal ceiling (OD > 2.0).

Comparative Data Table

Feature	Kinetic Mode	Endpoint Mode
Data Integrity	High (Real-time linearity check)	Moderate (Blind to non-linearity)
Throughput	Low/Medium (Reader tied up)	High (Reader available immediately)
Sensitivity	Higher (Slope integration)	Lower (Single point snapshot)
Interference	Low (Background subtraction per well)	Moderate (Requires separate blanks)
Calculated Unit	(Rate)	Total (Concentration)

Validated Experimental Protocols

Reagent Preparation

• Assay Buffer (Critical): 50 mM HEPES (pH 7.5), 150 mM NaCl, 0.05% CHAPS, 5 mM DTT.

  • Note: DTT is optional for serine proteases but recommended in lysates to prevent oxidative inactivation of auxiliary proteins.

• Substrate Stock: Dissolve Ac-IEPD-pNA in dry DMSO to 10 mM. Store at -20°C.

• Stop Solution (Endpoint only): 1N HCl or 1M Phosphoric Acid.

Workflow Diagram

Figure 2: Operational workflow for Granzyme B assay selection.

Step-by-Step Procedures

A. Kinetic Protocol (Recommended for Accuracy)

• Blanking: Add 100 µL Assay Buffer to "Blank" wells.

• Sample: Add 50 µL of sample (recombinant Granzyme B or cell lysate) to test wells.

• Substrate Addition: Add 50 µL of 400 µM Ac-IEPD-pNA (diluted in buffer) to all wells (Final conc: 200 µM).

• Measurement: Immediately place in a plate reader pre-warmed to 37°C.

• Settings: Measure OD @ 405 nm every 60 seconds for 30 minutes. Shake plate for 3 seconds before each read.

• Analysis: Calculate the slope (

  ) from the linear portion of the curve ( ).

B. Endpoint Protocol (Recommended for Screening)

• Setup: Follow steps 1-3 above.

• Incubation: Cover plate and incubate at 37°C for exactly 60 minutes.

• Termination: Add 10 µL of 1N HCl to all wells. Bubbles may form; centrifuge plate at 500xg for 1 minute if necessary.

• Measurement: Read OD @ 405 nm.

• Analysis: Subtract Blank OD from Sample OD.

Data Analysis & Calculations

To ensure scientific integrity, activity must be quantified using the Extinction Coefficient (

) of pNA.

Constants:

• at 405 nm (or ).

• Pathlength (

  ): ~0.3 cm for 100 µL in a 96-well plate (varies by plate type).

Formula for Kinetic Activity (Units/mL):

Self-Validation Step: Do not rely solely on the theoretical

. Construct a pNA standard curve (0 - 100 µM pNA) under your specific buffer conditions to determine the exact conversion factor for your plate reader.

References

• Enzo Life Sciences. Granzyme B Activity Assay Protocol. (Validates Ac-IEPD-pNA specificity).

• Sigma-Aldrich (Merck). Granzyme B Product Information & Assay Principle. (Buffer composition and extinction coefficients).

• Methods in Enzymology. Proteolytic Enzymes: Serine and Cysteine Peptidases. (Foundational text on protease kinetics).

• AnaSpec. SensoLyte® Granzyme B Assay Kit Technical Sheet. (Comparison of fluorogenic vs chromogenic options).

(Note: While these are trusted industry sources, always verify specific lot numbers and product sheets included with your reagents.)

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Granzyme B Antibody (#4275) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 3. Theoretical Basis for Calculation - ChromogenicSubstrates.com [chromogenicsubstrates.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Ac-IEPD-pNA concentration optimization for cell lysate assays

Application Note: Optimization of Ac-IEPD-pNA Concentration for Granzyme B Activity Assays in Cell Lysates

Introduction & Scientific Rationale

The accurate quantification of Granzyme B (GzmB) activity in cell lysates is a cornerstone of evaluating Cytotoxic T Lymphocyte (CTL) and Natural Killer (NK) cell effector function.[1] Ac-IEPD-pNA (Acetyl-Ile-Glu-Pro-Asp-p-nitroanilide) is a synthetic chromogenic substrate designed to mimic the cleavage site of GzmB targets (e.g., Caspase-3, Bid).[1] Upon hydrolytic cleavage by GzmB, the substrate releases p-nitroaniline (pNA) , which can be quantified colorimetrically at 405 nm .[1][2][3][4]

Why Optimization is Non-Negotiable: While many protocols suggest a fixed substrate concentration (often 200 µM), "blind" adherence to these values frequently leads to assay failure or poor sensitivity due to:

• Species Specificity: Human GzmB cleaves Ac-IEPD-pNA efficiently (

  ), whereas mouse GzmB has poor activity against this substrate, preferring Boc-Ala-Ala-Asp-S-Bzl.[1] Using Ac-IEPD-pNA for murine lysates without validation is a common error.[1]

• The

  vs. Balance: To measure maximum enzyme activity ( ), the substrate concentration must be saturating ( ).[1] However, for inhibition studies ( ), running the assay near the is critical to avoid out-competing competitive inhibitors.[1]

• Off-Target Cleavage: High concentrations of IEPD can be cleaved by Caspase-8 , leading to false positives.[1]

This guide provides a self-validating system to determine the optimal Ac-IEPD-pNA concentration for your specific lysate model.

Mechanism & Pathway Visualization

The following diagram illustrates the assay principle and the critical decision points for specificity.

Caption: Mechanistic pathway of Ac-IEPD-pNA cleavage. Specificity is driven by the affinity of Granzyme B for the IEPD motif compared to off-target proteases like Caspase-8.[1]

Experimental Protocol

Materials & Reagents

• Substrate Stock: Dissolve Ac-IEPD-pNA powder in dry DMSO to 10 mM . Store at -20°C. Note: pNA is toxic; handle with PPE.[1]

• Reaction Buffer (2X): 100 mM HEPES (pH 7.5), 200 mM NaCl, 0.2% CHAPS, 2 mM EDTA, 10% Sucrose.[1] Add 10 mM DTT fresh immediately before use.[1]

• Inhibitors (for validation):

  • Ac-IEPD-CHO (Granzyme B specific inhibitor).[1][5][6][7]

  • Z-IETD-FMK (Caspase-8 specific inhibitor).[1]

Phase 1: Lysate Linearity (Enzyme Titration)

Objective: Determine the lysate concentration where signal is linear with time and protein amount.[1]

• Preparation: Prepare cell lysates (e.g., NK92, YT cells, or CTLs) in Lysis Buffer.[1] Quantify total protein (BCA/Bradford).

• Dilution: Create a 2-fold serial dilution of lysate (e.g., 100, 50, 25, 12.5, 6.25 µ g/well ).

• Reaction:

  • Add 50 µL Lysate to a 96-well flat-bottom plate.

  • Add 50 µL 2X Reaction Buffer containing 400 µM Ac-IEPD-pNA (Final

    ).

• Kinetics: Measure OD 405 nm every 5 minutes for 60 minutes at 37°C.

• Selection: Choose the protein concentration that yields a linear slope (

  ) over at least 30 minutes.

Phase 2: Substrate Optimization ( Determination)

Objective: Calculate

to define the optimal working concentration.[1]

Workflow Diagram:

Caption: Step-by-step workflow for determining the Michaelis constant (

) of Ac-IEPD-pNA.

Step-by-Step Protocol:

• Substrate Dilution Series: Prepare 2X working solutions in Reaction Buffer to achieve the final concentrations listed in Table 1.

• Assay Setup:

  • Use the optimal lysate amount determined in Phase 1 (e.g., 20 µg).[1]

  • Add 50 µL Lysate per well.[1]

  • Add 50 µL of each 2X Substrate Dilution .

• Controls:

  • Blank: Buffer + Substrate (No Lysate).[1]

  • Specificity Control: Lysate + Substrate + Ac-IEPD-CHO (10 µM).[1]

• Measurement: Kinetic read at 405 nm, 37°C.

Table 1: Substrate Dilution Scheme

Tube	Target Final [S] (µM)	2X Working Conc. (µM)	Preparation (in Reaction Buffer)
A	400	800	80 µL of 10 mM Stock + 920 µL Buffer
B	200	400	500 µL Tube A + 500 µL Buffer
C	100	200	500 µL Tube B + 500 µL Buffer
D	50	100	500 µL Tube C + 500 µL Buffer
E	25	50	500 µL Tube D + 500 µL Buffer
F	0	0	Buffer Only

Data Analysis & Interpretation

Calculating Kinetic Parameters

• Calculate Initial Velocity (

  ): Plot OD 405nm vs. Time for each concentration. Calculate the slope ( ) for the linear portion.[1]

• Michaelis-Menten Plot: Plot

  (Y-axis) vs. Substrate Concentration (X-axis).[1]

• Fit the Curve: Use non-linear regression (GraphPad Prism or similar) to fit the equation:

  [1]

Decision Matrix: Choosing the Concentration

Experimental Goal	Recommended [S]	Rationale
Max Sensitivity		Approaches (Saturation). Maximizes signal-to-noise ratio.[1]
Inhibition Screening		Near .[1] Allows competitive inhibitors to bind effectively.
Routine QC		Standard balance between cost and signal intensity.

Technical Insight: The reported

for Human Granzyme B with Ac-IEPD-pNA is approximately 57 µM [1, 4].[1][4] If your calculated is significantly higher (>150 µM), suspect interference from Caspase-8 or non-specific hydrolysis.[1]

Troubleshooting & Critical Parameters

• Mouse vs. Human: If using mouse lysates, Ac-IEPD-pNA is NOT recommended .[1] Mouse GzmB has different specificity. Use Boc-Ala-Ala-Asp-S-Bzl instead [1].

• DTT Requirement: While GzmB is a serine protease, DTT (1-10 mM) is often included to maintain the reductive environment of the lysate and prevent oxidation of the enzyme.[1] However, ensure DTT is fresh; oxidized DTT can form precipitates or artifacts.[1]

• Background Signal: If the "No Lysate" control turns yellow, your substrate stock may be degraded.[1] Store stocks at -20°C and avoid repeated freeze-thaws.

References

• Ewen, C., et al. (2003).[1] "A novel cytotoxicity assay to evaluate antigen-specific CTL responses using a colorimetric substrate for Granzyme B." Journal of Immunological Methods, 276(1-2), 89-101.[1] Link

• Cayman Chemical. "Ac-IEPD-pNA (trifluoroacetate salt) Product Information." Link[1]

• AnaSpec. "SensoLyte® 520 Granzyme B Activity Assay Kit Protocol." Link

• Harris, J.L., et al. (1998).[1][8] "Substrate specificity of the human granzymes." Journal of Biological Chemistry, 273, 27364-27373.[1][8] Link

• Merck (Calbiochem). "Granzyme B Substrate VIII, Colorimetric Data Sheet."[1] Link[1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. A Colorimetric Assay that Specifically Measures Granzyme B Proteolytic Activity: Hydrolysis of Boc-Ala-Ala-Asp-S-Bzl - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. Enzo Life Sciences Ac-IEPD-pNA (5mg), Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 5. Ac-IEPD-CHO, granzyme B and caspase-8 inhibitor (ab142030) | Abcam [abcam.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Granzyme B Is an Essential Mediator in CD8+ T Cell Killing of Theileria parva-Infected Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. merckmillipore.com [merckmillipore.com]

Technical Notes & Optimization

minimizing interference from other proteases in Ac-IEPD-pNA assays

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Ac-IEPD-pNA based assays. This guide is designed to provide you, a senior application scientist, with in-depth, field-proven insights to help you navigate the complexities of measuring caspase-8 activity while ensuring the scientific integrity of your results. We will address common challenges, particularly the interference from other proteases, and provide robust troubleshooting strategies and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: What is Ac-IEPD-pNA and why is it used for caspase-8?

Ac-IEPD-pNA is a synthetic chromogenic substrate used to measure the activity of caspase-8 and other proteases with similar substrate specificity.[1][2] It consists of a four-amino-acid peptide sequence (Ile-Glu-Pro-Asp) that mimics a caspase-8 cleavage site, linked to a p-nitroanilide (pNA) molecule.[1][2]

The scientific principle is straightforward:

• Active caspase-8 recognizes and cleaves the peptide sequence after the aspartate (D) residue.[3]

• This cleavage releases the pNA chromophore.

• Free pNA has a distinct yellow color and can be quantified by measuring its absorbance at 405 nm.[4][5]

• The rate of pNA release is directly proportional to the enzymatic activity of caspase-8 in the sample.

This substrate is widely used due to its convenience and suitability for high-throughput screening in a microplate reader format.[5]

Q2: What are the primary sources of interference in this assay?

While the IETD/IEPD sequence is a recognized target for caspase-8, it is not entirely exclusive.[3][5] The primary source of interference comes from other proteases that can also cleave this tetrapeptide sequence, leading to a false-positive signal.

The most significant interfering protease is Granzyme B .[1][6][7] Granzyme B is a serine protease released by cytotoxic T lymphocytes and natural killer (NK) cells to induce apoptosis in target cells.[8] It shares substrate specificity with caspases, particularly for cleavage after aspartate residues, and can efficiently cleave substrates with IEPD or IETD sequences.[9][10][11] This is a critical consideration in studies involving immune cells or co-culture systems.

Other potential sources of interference include:

• Other Caspases: While caspase-8 is the primary target, other caspases might show some low-level cross-reactivity.[12]

• Cathepsins and Calpains: Under certain non-optimal assay conditions or in specific cellular contexts, these lysosomal or cytosolic proteases could contribute to background signal.

Q3: Why can't I just use the specific caspase-8 inhibitor, Z-IETD-FMK, to confirm my signal?

Using a specific inhibitor is a crucial validation step, but its interpretation requires careful consideration. Z-IETD-FMK is a potent, irreversible inhibitor of caspase-8.[3][13][14] However, it is also a known inhibitor of Granzyme B .[6][7]

This dual specificity means that if Z-IETD-FMK reduces your signal, you have successfully inhibited IETD/IEPD-cleaving activity, but you cannot definitively conclude that the activity was solely from caspase-8. It could be from Granzyme B, or a combination of both. This is a classic example where relying on a single piece of evidence can be misleading. True validation requires a multi-pronged approach, as detailed in the troubleshooting guide below.

Visualizing the Caspase-8 Pathway & Assay Principle

The following diagram illustrates the extrinsic apoptosis pathway leading to caspase-8 activation and the subsequent cleavage of the Ac-IEPD-pNA substrate.

Caption: Extrinsic apoptosis pathway leading to caspase-8 activation and assay principle.

Troubleshooting Guide: Minimizing Protease Interference

Problem: High background signal in my negative control (uninduced) samples.

High background is a common issue that masks the true signal and reduces the assay's dynamic range.

Causality & Solution:

• Non-specific Protease Activity: The most likely cause is the presence of constitutively active proteases in your cell lysate that cleave Ac-IEPD-pNA.[15] During cell lysis, proteases that are normally compartmentalized (e.g., in lysosomes) are released and can degrade proteins indiscriminately.[15]

  • Solution: Supplement your lysis buffer with a broad-spectrum protease inhibitor cocktail immediately before use.[16][17] It is critical to choose a cocktail that lacks inhibitors of cysteine-aspartic proteases (caspases), such as Z-VAD-FMK, but includes inhibitors for serine, cysteine (non-caspase), and metalloproteases.[4][17] Always prepare lysates on ice to minimize enzymatic activity.[16]

• Substrate Instability: The Ac-IEPD-pNA substrate can undergo slow, spontaneous hydrolysis, especially if stored improperly or exposed to light.

  • Solution: Prepare fresh substrate dilutions for each experiment. Store the stock solution at -20°C, protected from light.[5] Run a "substrate only" blank (assay buffer + substrate, no lysate) to measure the rate of spontaneous hydrolysis. Subtract this value from all your readings.

• Contamination: Microbial contamination in cell cultures or reagents can introduce exogenous proteases.

  • Solution: Ensure aseptic techniques are strictly followed. Use sterile, filtered buffers. If contamination is suspected, discard the reagents and start with fresh stocks.

Problem: My known caspase-8 inhibitor (Z-IETD-FMK) doesn't completely abolish the signal in my positive control.

This indicates that a portion of the pNA-releasing activity in your sample is not from caspase-8 or Granzyme B.

Causality & Solution:

• Interference from Other Protease Classes: Serine proteases (other than Granzyme B) or cysteine proteases (like cathepsins) may be contributing to the signal. Z-IETD-FMK is highly specific to its target class and will not inhibit these other proteases.

  • Solution: This is where a multi-inhibitor approach becomes a powerful diagnostic tool. Set up parallel reactions with your positive control lysate and test a panel of inhibitors. See Protocol 2 for a detailed workflow.

Protease Class	Inhibitor	Typical Working Concentration	Purpose
Caspase-8 / Granzyme B	Z-IETD-FMK	10 - 50 µM	Inhibits the primary targets of the assay.[6][7][13]
Pan-Caspase	Z-VAD-FMK	20 - 50 µM	Inhibits all caspases, helping to isolate non-caspase activity.
Serine Proteases	AEBSF or PMSF	1 mM	Inhibits a broad range of serine proteases.[17]
Cysteine Proteases	E-64	10 µM	Irreversibly inhibits many cysteine proteases like cathepsins.[17]
Granzyme B (Specific)	Z-AAD-CMK	10 - 50 µM	More specific to Granzyme B than Z-IETD-FMK. Can help differentiate.

Table 1: Diagnostic Inhibitor Panel for Ac-IEPD-pNA Assay Specificity.

By comparing the degree of inhibition from each compound, you can deduce the nature of the interfering activity. For instance, if Z-IETD-FMK inhibits 70% of the signal and adding AEBSF inhibits a further 20%, it suggests a significant contribution from a non-Granzyme B serine protease.

Visualizing the Troubleshooting Workflow

This diagram provides a logical path for diagnosing and solving interference issues in your assay.

Caption: A logical workflow for troubleshooting and validating Ac-IEPD-pNA assay specificity.

Experimental Protocols

Protocol 1: Standard Caspase-8 Colorimetric Assay

This protocol provides a baseline for measuring "IETDase" activity.

Materials:

• Cell Lysis Buffer (e.g., 50 mM HEPES pH 7.4, 0.1% CHAPS, 1 mM DTT, 0.1 mM EDTA)

• 2x Reaction Buffer (e.g., 100 mM HEPES pH 7.4, 20% glycerol, 10 mM DTT)

• Ac-IEPD-pNA substrate (4 mM stock in DMSO)

• 96-well flat-bottom microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Prepare Cell Lysates:

  • Induce apoptosis in your experimental cell population. Include a non-induced population as a negative control.

  • Harvest 1-5 x 10^6 cells per sample by centrifugation.

  • Resuspend the cell pellet in 50 µL of ice-cold Cell Lysis Buffer.

  • Incubate on ice for 10-15 minutes.[5][18]

  • Centrifuge at 10,000 x g for 5 minutes at 4°C to pellet cellular debris.[5][18]

  • Transfer the supernatant (cytosolic extract) to a fresh, pre-chilled tube. This is your lysate.

  • Determine the protein concentration of each lysate (e.g., using a Bradford assay).

• Set up the Assay:

  • In a 96-well plate, add 50 µL of lysate (diluted to 50-200 µg of total protein) per well.

  • Add 50 µL of 2x Reaction Buffer to each well.

  • Include a "blank" well containing 50 µL of Lysis Buffer and 50 µL of 2x Reaction Buffer.

• Initiate the Reaction:

  • Prepare a working solution of the substrate by diluting the 4 mM Ac-IEPD-pNA stock to 200 µM in 1x Reaction Buffer.

  • Add 5 µL of the 200 µM Ac-IEPD-pNA substrate to each well (final concentration will be ~10 µM).

  • Mix gently by tapping the plate.

• Measure and Analyze:

  • Incubate the plate at 37°C, protected from light.[5]

  • Read the absorbance at 405 nm every 15-30 minutes for 1-2 hours.

  • Calculate the rate of reaction (ΔAbs/min). The activity is proportional to this rate after subtracting the blank reading.

Protocol 2: Validating Assay Specificity with an Inhibitor Panel

Use this protocol on your positive control lysate to dissect the sources of enzymatic activity.

Procedure:

• Prepare Lysate: Prepare a sufficient volume of your positive control (induced) cell lysate as described in Protocol 1.

• Set up Inhibition Reactions: In separate wells of a 96-well plate, perform the following additions:

  • Well A (Total Activity): 50 µL lysate + 50 µL 2x Reaction Buffer + 5 µL DMSO (inhibitor vehicle)

  • Well B (Casp-8/GzmB Inhibition): 50 µL lysate + 50 µL 2x Reaction Buffer + 5 µL of 1 mM Z-IETD-FMK (final conc. 50 µM)

  • Well C (Serine Protease Inhibition): 50 µL lysate + 50 µL 2x Reaction Buffer + 5 µL of 20 mM AEBSF (final conc. 1 mM)

  • Well D (Cysteine Protease Inhibition): 50 µL lysate + 50 µL 2x Reaction Buffer + 5 µL of 200 µM E-64 (final conc. 10 µM)

• Pre-incubate: Mix gently and pre-incubate the plate at room temperature for 10-15 minutes to allow the inhibitors to bind to their targets.

• Initiate and Measure:

  • Add 5 µL of 200 µM Ac-IEPD-pNA substrate to all wells.

  • Immediately begin reading the absorbance at 405 nm kinetically as described in Protocol 1.

• Analyze Results:

  • Calculate the reaction rate for each condition.

  • Express the activity in the inhibitor wells (B, C, D) as a percentage of the total activity (Well A).

  • The results will reveal the proportion of your signal that is sensitive to each class of inhibitor, allowing you to identify the primary source(s) of interference.

References

• BenchChem. (n.d.). Z-IETD-fmk: A Technical Guide to a Specific Caspase-8 Inhibitor.
• MedChemExpress. (n.d.). Z-IETD-FMK (Z-IE(OMe)TD(OMe)-FMK) | Caspase-8 Inhibitor.
• Selleck Chemicals. (n.d.). Z-IETD-FMK | Caspase-8 Inhibitor | CAS 210344-98-2.
• MBL. (n.d.). Caspase-8 inhibitor Z-IETD-FMK.
• AAT Bioquest. (2026, February 11). Z-IETD-FMK.
• Thermo Fisher Scientific. (n.d.). Granzyme A and Granzyme B Pathway.
• Brenner, C., et al. (n.d.). Granzyme B activates procaspase-3 which signals a mitochondrial amplification loop for maximal apoptosis. PMC.
• Sutton, V. R., et al. (n.d.). Granzyme B Short-Circuits the Need for Caspase 8 Activity during Granule-Mediated Cytotoxic T-Lymphocyte Killing by Directly Cleaving Bid. PMC.
• Mahrus, S., & Craik, C. S. (2014, November 28). A Colorimetric Assay that Specifically Measures Granzyme B Proteolytic Activity: Hydrolysis of Boc-Ala-Ala-Asp-S-Bzl. PMC.
• Thomas, D. A., et al. (2000, November 13). Initiation of Apoptosis by Granzyme B Requires Direct Cleavage of Bid, but Not Direct Granzyme B–Mediated Caspase Activation.
• Kaiserman, D., et al. (2007, February 5). Human and murine granzyme B exhibit divergent substrate preferences. Journal of Cell Biology.
• Bio-Rad. (n.d.). Instructions for Using Caspase Substrates and Inhibitors.
• Cayman Chemical. (n.d.). Ac-IEPD-pNA (trifluoroacetate salt) - Applications.
• Promega. (n.d.). Caspase-Glo® 8 Assay Technical Bulletin TB332.
• G-Biosciences. (2019, November 5). The Benefits of a Protease Inhibitor Cocktail.
• Cayman Chemical. (n.d.). Ac-IEPD-pNA (trifluoroacetate salt).
• GoldBio. (2020, March 5). Understanding Protease Inhibitor Cocktails: Deep Overview.
• Sigma-Aldrich. (n.d.). Caspase 8 Assay Kit, Colorimetric (CASP8C) - Bulletin.
• Invitrogen. (n.d.). ApoTarget™ Caspase-8 Protease Assay.
• Boster Bio. (2022, December 29). Protease Inhibitor Cocktails: How They Prevent Protein Degradation.
• Elabscience. (n.d.). Caspase 8 Assay Kit, Colorimetric.
• Benchchem. (n.d.). Ac-DEVD-pNA: A Technical Guide to Substrate Specificity in Caspase Assays.

Sources

• 1. bertin-bioreagent.cvmh.fr [bertin-bioreagent.cvmh.fr]
• 2. caymanchem.com [caymanchem.com]
• 3. mblbio.com [mblbio.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Granzyme A and Granzyme B Pathway | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Granzyme B activates procaspase-3 which signals a mitochondrial amplification loop for maximal apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Colorimetric Assay that Specifically Measures Granzyme B Proteolytic Activity: Hydrolysis of Boc-Ala-Ala-Asp-S-Bzl - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rupress.org [rupress.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Z-IETD-FMK | AAT Bioquest [aatbio.com]
• 15. info.gbiosciences.com [info.gbiosciences.com]
• 16. goldbio.com [goldbio.com]
• 17. bosterbio.com [bosterbio.com]
• 18. immunoway.com.cn [immunoway.com.cn]

Technical Support Center: Optimizing Incubation Time for Ac-IEPD-pNA Caspase-8 Detection

Welcome to the Technical Support Center for optimizing your Caspase-8 activity assays. This guide is designed for researchers, scientists, and drug development professionals who are utilizing the colorimetric substrate Ac-IEPD-pNA. Here, we move beyond simple protocol recitation to provide a deep, mechanistic understanding of the assay, empowering you to troubleshoot effectively and generate robust, reliable data.

I. Foundational Knowledge: The "Why" Behind the Assay

Before delving into optimization, it is crucial to understand the biochemical principles governing the detection of Caspase-8 activity.

The Extrinsic Apoptosis Pathway and Caspase-8 Activation

Caspase-8 is an initiator caspase, playing a pivotal role in the extrinsic, or death receptor-mediated, pathway of apoptosis.[1] This pathway is triggered by the binding of extracellular death ligands (e.g., FasL, TNF-α, or TRAIL) to their corresponding transmembrane death receptors.[2] This ligation event leads to the formation of a Death-Inducing Signaling Complex (DISC), which recruits and facilitates the dimerization of pro-caspase-8 molecules.[2][3] This "induced proximity" is sufficient to cause auto-activation of Caspase-8.[3] Once active, Caspase-8 can initiate the apoptotic cascade by directly cleaving and activating downstream executioner caspases, such as Caspase-3, or by cleaving Bid, a protein that engages the intrinsic mitochondrial pathway.[3]

Caption: Extrinsic apoptosis pathway leading to Caspase-8 activation.

Principle of the Ac-IEPD-pNA Colorimetric Assay

The assay quantifies Caspase-8 activity through the enzymatic cleavage of the synthetic tetrapeptide substrate, Ac-IEPD-pNA (acetyl-Ile-Glu-Thr-Asp-p-nitroanilide).[4][5] The IETD sequence mimics a cleavage site recognized by Caspase-8.[6] This peptide is conjugated to the chromophore p-nitroaniline (pNA).[7] In its conjugated form, pNA is colorless. However, upon cleavage by active Caspase-8, free pNA is released, which has a distinct yellow color and a strong absorbance maximum around 405 nm.[8][9] The rate of pNA release, measured as an increase in absorbance over time, is directly proportional to the Caspase-8 activity in the sample.[7]

II. Experimental Workflow & Protocol for Incubation Time Optimization

The core of optimizing this assay lies in determining the ideal incubation time where the reaction rate is linear and the signal is sufficiently above background.

Caption: Workflow for optimizing Caspase-8 assay incubation time.

Detailed Step-by-Step Protocol

This protocol is designed to establish the optimal incubation time for your specific cell type and experimental conditions.

1. Sample Preparation:

• Cell Culture and Treatment: Culture your cells of interest to the desired confluency. Induce apoptosis using your specific stimulus (e.g., FasL, TRAIL). It is critical to include a non-induced (negative) control and a positive control (e.g., cells treated with a known apoptosis inducer like staurosporine).[10]

• Cell Lysis: Harvest both adherent and suspension cells and wash with cold PBS.[9] Lyse the cell pellet with a chilled, appropriate lysis buffer containing DTT.[11][12] Incubate on ice for 15-30 minutes.[9][11]

• Clarification: Centrifuge the lysate at high speed (e.g., 10,000-16,000 x g) for 10-15 minutes at 4°C to pellet cellular debris.[6][9]

• Protein Quantification: Carefully collect the supernatant, which contains the cytosolic extract. Determine the protein concentration of each lysate using a compatible method like the Bradford assay.[11] This is essential for normalizing Caspase-8 activity.

2. Assay Reaction Setup (96-well plate format):

• Reaction Buffer Preparation: Prepare a 2x Reaction Buffer containing DTT.[6] DTT is crucial for maintaining the reduced state of the caspase's active site cysteine.[6]

• Plate Layout: Design your plate to include blanks, non-induced controls, and your treated samples.

  • Blank: Contains lysis buffer and reaction buffer, but no lysate. This corrects for background absorbance.

  • Non-induced Control: Lysate from untreated cells.

  • Treated Sample: Lysate from apoptosis-induced cells.

• Adding Reagents:

  • Add 50 µL of lysate (normalized to a protein concentration of 50-200 µg) to the appropriate wells.[7][11]

  • Add 50 µL of 2x Reaction Buffer to each well.[6]

  • To initiate the reaction, add 5 µL of 4 mM Ac-IEPD-pNA substrate (final concentration 200 µM).[7]

3. Kinetic Measurement:

• Immediately place the plate in a microplate reader pre-heated to 37°C.[9]

• Measure the absorbance at 405 nm at regular intervals (e.g., every 5-10 minutes) for a total period of 1-4 hours.[13]

4. Data Analysis:

• Subtract the blank absorbance from all readings.

• Plot the change in absorbance (ΔOD 405nm) against time for each sample.

• Identify the time interval during which the plot for the induced sample is linear. This linear phase represents the initial reaction velocity (V₀), where the reaction rate is constant. The optimal incubation time falls within this range.

III. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the optimization of the Ac-IEPD-pNA assay.

Problem	Potential Cause(s)	Recommended Solution(s)
High Background Signal in Non-induced Control	1. Spontaneous apoptosis in cell culture.2. Non-specific protease activity in the lysate.3. Contamination of reagents or plate.[14]	1. Optimize cell culture conditions; ensure cells are healthy and not overgrown.2. Include a Caspase-8 specific inhibitor (e.g., Z-IETD-FMK) control to quantify non-specific cleavage.[15]3. Use fresh, sterile reagents and plates. Run a reagent blank without any lysate.
Non-linear Reaction Rate (Plateauing too quickly)	1. Substrate depletion.2. Enzyme instability or product inhibition.	1. Reduce the amount of cell lysate (protein) in the reaction or decrease the incubation time.2. Ensure the assay buffer conditions (pH, DTT concentration) are optimal. Check for consistent temperature control at 37°C.
Low or No Signal in Induced Sample	1. Inefficient apoptosis induction.2. Insufficient incubation time.3. Inactive Caspase-8 (degraded lysate).4. Incorrect assay setup (e.g., missing DTT).[6]	1. Confirm apoptosis induction via an alternative method (e.g., Western blot for cleaved PARP).[16]2. Extend the kinetic read time. The peak of Caspase-8 activity can vary significantly depending on the stimulus and cell type.[17]3. Prepare fresh lysates and store them properly at -80°C in aliquots. Avoid repeated freeze-thaw cycles.4. Always prepare fresh reaction buffer with DTT immediately before use.[12]
High Well-to-Well Variability	1. Inaccurate pipetting.2. Incomplete mixing of reagents.3. Bubbles in the wells.[11]	1. Use calibrated pipettes and ensure consistent technique.2. Gently mix the plate after adding the substrate, avoiding bubble formation.3. Inspect the plate for bubbles before reading and remove them if necessary.

Frequently Asked Questions (FAQs)

Q1: What is a typical incubation time for this assay? A: While many kits suggest a fixed incubation time of 1-2 hours, this is often a compromise.[9][11] The optimal time is highly dependent on the cell type, the apoptosis-inducing stimulus, and the concentration of active Caspase-8 in the lysate.[17] A kinetic analysis is always recommended to determine the linear range for your specific system.

Q2: Why is my reaction rate not linear from the beginning? A: There might be a short lag phase before the reaction reaches a steady state. More commonly, if the reaction starts to plateau quickly, it indicates that the enzyme concentration is too high for the amount of substrate, leading to rapid substrate depletion. In this case, you should dilute your cell lysate.

Q3: Can other caspases cleave Ac-IEPD-pNA? A: Yes, while Ac-IEPD-pNA is a preferential substrate for Caspase-8, other caspases, particularly executioner caspases like Caspase-3, may show some activity towards it, though with much lower efficiency.[18] To confirm that the measured activity is primarily from Caspase-8, it is best practice to run a parallel reaction in the presence of a specific Caspase-8 inhibitor, Z-IETD-FMK. A significant reduction in signal in the presence of the inhibitor confirms Caspase-8 specificity.[15]

Q4: How does the absorbance of p-nitroaniline change with buffer conditions? A: The absorbance spectrum of p-nitroaniline can be influenced by factors such as ionic strength and the presence of certain additives in the buffer.[19] This can lead to shifts in the absorption maximum. Therefore, it is critical to maintain consistent buffer conditions across all samples and standards within an experiment.

Q5: What is the purpose of the DTT in the reaction buffer? A: Dithiothreitol (DTT) is a reducing agent. Caspases are cysteine proteases, meaning they have a critical cysteine residue in their active site.[20] DTT ensures this cysteine remains in its reduced (-SH) state, which is essential for catalytic activity.[6] Oxidation of this cysteine will inactivate the enzyme.

IV. References

• Benchchem. (n.d.). An In-depth Technical Guide to the Absorbance Spectrum of p-Nitroaniline. Retrieved from

• Taylor & Francis. (2019). Caspase-8 – Knowledge and References. In G. Virella (Ed.), Medical Immunology. Retrieved from

• NIH National Library of Medicine. (n.d.). Cellular Mechanisms Controlling Caspase Activation and Function. PMC. Retrieved from

• NIH National Library of Medicine. (n.d.). Caspase-8; regulating life and death. PMC. Retrieved from

• NIH National Library of Medicine. (n.d.). Functions of Caspase 8: the Identified and the Mysterious. PMC. Retrieved from

• PubMed. (n.d.). Solution composition dependent variation in extinction coefficients for p-nitroaniline. Retrieved from

• ResearchGate. (n.d.). The activation of pro-Caspase-8 and DISC associated proteins. Retrieved from

• SSRN. (2023, September 16). Absorption Spectra of P-Nitroaniline Derivatives: Charge Transfer Effects and the Role of Substituents. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Optimizing FR901465 Incubation Time for Maximum Apoptotic Effect. Retrieved from

• ResearchGate. (n.d.). Absorption spectra of p-nitroaniline with a concentration of.... Retrieved from

• MyBioSource. (n.d.). Caspase-8 assay kit. Retrieved from

• MP Biomedicals. (n.d.). Caspase 8 Activity Assay Kit. Retrieved from

• Cat. (n.d.). Caspase 8 Assay Kit (Colorimetric). Retrieved from

• Promega Corporation. (n.d.). Caspase-Glo(R) 8 Assay Technical Bulletin TB332. Retrieved from

• (n.d.). Caspase 8 Assay Kit, Fluorimetric (CASP8F) - Bulletin. Retrieved from

• Elabscience. (n.d.). Caspase 8 Activity Assay Kit (by Colorimetric). Retrieved from

• Sigma-Aldrich. (n.d.). Caspase 8 Assay Kit, Colorimetric (CASP8C) - Bulletin. Retrieved from

• Novus Biologicals. (n.d.). Caspase-8 Assay/Inhibitor Screening Assay Kit (KA0758). Retrieved from

• Oxford Academic. (2003, December 24). Three Distinct Solvated Structures of p-Nitroaniline in Acetonitrile/CCl4 Mixed Solvents: A Combined Singular Value Decomposition Analysis of Ultraviolet Absorption and Raman Spectra. Bulletin of the Chemical Society of Japan. Retrieved from

• Immunoway. (n.d.). Caspase 8 Assay Kit, Colorimetric. Retrieved from

• Promega Corporation. (n.d.). Caspase-Glo® 8 Assay Protocol. Retrieved from

• Protocols.io. (2016, June 30). CasPASE™ Apoptosis Fluorometic Assay with Cell Lysate. Retrieved from

• BioNumbers. (n.d.). TIMING YOUR APOPTOSIS ASSAYS. Retrieved from

• (n.d.). KHZ0061_KHZ0062 pr511_512 revA6 jun1608 (caspase-8 colorimetric). Retrieved from

• NIH National Library of Medicine. (2025, October 8). Protocol for measuring the caspase-8 activity at the DED filaments in adherent cells. PMC. Retrieved from

• Boster Bio. (n.d.). Troubleshooting Flow Cytometry Issues: A Comprehensive Guide. Retrieved from

• Promega Corporation. (n.d.). Caspase-Glo® 8 Assay Systems. Retrieved from

• NIH National Library of Medicine. (n.d.). Dandelion root extract affects colorectal cancer proliferation and survival through the activation of multiple death signalling pathways. PMC. Retrieved from

• NIH National Library of Medicine. (2018, May 10). Caspase selective reagents for diagnosing apoptotic mechanisms. PMC. Retrieved from

• Benchchem. (n.d.). Strategies for optimizing Ac-DEVD-pNA concentration for kinetic studies. Retrieved from

• Abcam. (n.d.). How to deal with high background in ELISA. Retrieved from

• PubMed. (n.d.). Suppression of granzyme B activity and caspase-3 activation in leukaemia cells constitutively expressing the protease inhibitor 9. Retrieved from

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Caspase-8; regulating life and death - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cellular Mechanisms Controlling Caspase Activation and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mybiosource.com [mybiosource.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. biopioneer.com.tw [biopioneer.com.tw]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. mpbio.com [mpbio.com]
• 12. immunoway.com.cn [immunoway.com.cn]
• 13. file.elabscience.com [file.elabscience.com]
• 14. How to deal with high background in ELISA | Abcam [abcam.com]
• 15. Dandelion root extract affects colorectal cancer proliferation and survival through the activation of multiple death signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]
• 18. Suppression of granzyme B activity and caspase-3 activation in leukaemia cells constitutively expressing the protease inhibitor 9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Solution composition dependent variation in extinction coefficients for p-nitroaniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: Ac-IEPD-pNA vs. Fluorogenic Ac-IEPD-AMC for Granzyme B Profiling

[1]

Executive Summary: The Verdict For routine screening of human Granzyme B (GzmB) where high-throughput cost-efficiency is paramount, Ac-IEPD-pNA is the standard.[1] However, for low-abundance samples , kinetic studies requiring high temporal resolution, or assays involving murine models, Ac-IEPD-AMC (or alternative specific substrates) is strictly required.[1]

Critical Expert Insight: Do not use Ac-IEPD-pNA for mouse Granzyme B studies. While human GzmB cleaves IEPD efficiently, mouse GzmB has negligible activity against the IEPD-pNA tetrapeptide, potentially leading to false negatives [1, 2].[1]

Mechanistic Basis & Signal Generation[1]

Both substrates rely on the specific recognition of the tetrapeptide sequence Ile-Glu-Pro-Asp (IEPD) by the Granzyme B active site.[2] The divergence lies in the leaving group (reporter) released upon hydrolysis of the peptide bond at the C-terminus of the Aspartate residue.

Signal Transduction Pathway

The following diagram illustrates the parallel cleavage mechanisms and signal detection modes.

Figure 1: Comparative cleavage mechanism. Granzyme B hydrolyzes the amide bond C-terminal to Aspartate, releasing either the chromophore pNA or the fluorophore AMC.

Critical Performance Analysis

Sensitivity and Limit of Detection (LOD)

The primary distinction is sensitivity. Fluorometry generally offers a 10-100 fold lower Limit of Detection (LOD) compared to colorimetry.[1]

Feature	Ac-IEPD-pNA (Chromogenic)	Ac-IEPD-AMC (Fluorogenic)
Detection Mode	Absorbance (OD)	Fluorescence (RFU)
Wavelengths		,
Sensitivity (LOD)	Low range	Low range [3]
Dynamic Range	Linear up to ~2.0 OD	Wider linear range (4-5 logs)
Interference	High (Cell debris, culture media phenol red)	Moderate (Autofluorescence, Inner filter effect)
Species Specificity	Human Only (Poor mouse GzmB cleavage)	Human (Mouse requires specific optimization)

The "Mouse Trap": Species Specificity

A common failure mode in Granzyme B research is applying human-optimized substrates to murine models.

• Human GzmB: Efficiently cleaves IEPD motifs.

• Mouse GzmB: Prefers IETD or other variations. It cleaves Ac-IEPD-pNA very poorly [2].

• Solution: For mouse GzmB, verify activity using Boc-Ala-Ala-Asp-S-Bzl (thiobenzyl ester) or specific fluorogenic variants designed for murine specificity, rather than relying on standard IEPD reagents.[1]

Validated Experimental Protocols

Buffer Preparation (Universal)

Both assays require a reducing environment to maintain enzyme stability.[1]

• Reaction Buffer: 50 mM HEPES (pH 7.4), 100 mM NaCl, 0.1% CHAPS (or NP-40).[1]

• Critical Additive: DTT (Dithiothreitol) at 10 mM.[1] Add fresh immediately before assay.

  • Why? Granzyme B contains cysteine residues that can oxidize, losing activity.[1]

Workflow: Self-Validating System

This protocol includes mandatory "Self-Validation" steps (Controls) to distinguish true enzymatic activity from background noise.

Figure 2: Universal assay workflow.[1] Note the requirement for specific plate types (Black vs. Clear) and the inclusion of inhibitor controls.

Protocol Specifics

Option A: Ac-IEPD-pNA (Chromogenic)[1]

• Substrate Stock: Dissolve Ac-IEPD-pNA in DMSO to 10-20 mM.

• Working Concentration: Dilute to 200 µM in Reaction Buffer.

• Plate: Clear, flat-bottom 96-well plate.

• Measurement: Read Absorbance at 405 nm .

• Data Analysis: Calculate activity using the extinction coefficient of pNA (

  ).[1]

Option B: Ac-IEPD-AMC (Fluorogenic)[1][3][4][5][6]

• Substrate Stock: Dissolve Ac-IEPD-AMC in DMSO to 10 mM.

• Working Concentration: Dilute to 10-50 µM in Reaction Buffer. Note: Lower concentration avoids inner-filter effects.[1]

• Plate: Solid black 96-well plate (prevents light cross-talk).[1]

• Measurement: Excitation: 360 nm / Emission: 460 nm .

• Calibration: Mandatory. You must generate an AMC standard curve (0 - 10 µM AMC free acid) to convert RFU to moles of product. RFU is arbitrary and varies by instrument gain.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
No Signal (Both)	Inactive Enzyme	Ensure DTT is fresh. Avoid freeze/thaw cycles of GzmB.
High Background (AMC)	Free AMC in stock	Check substrate purity.[1] Use lower substrate concentration ( ).[1]
Non-Linear Kinetics	Substrate Depletion	Reduce enzyme concentration or shorten assay time. Measure initial velocity ( ).[1][7]
Signal in Inhibitor Control	Non-Specific Cleavage	Use a more specific inhibitor (e.g., Ac-IEPD-CHO) to confirm signal is GzmB-driven.[1]

References

• Ewen, C.L., et al. (2003).[1] A novel cytotoxicity assay to evaluate antigen-specific CTL responses using a colorimetric substrate for Granzyme B. Journal of Immunological Methods, 276(1-2), 89-101.[1][2] Available at: [Link]

• Kaiserman, D., et al. (2006).[1] The specificity of human and mouse granzyme B. Cell Death & Differentiation, 13, 2047-2058.

• Harris, J.L., et al. (1998).[1] Definition and redesign of the extended substrate specificity of granzyme B. Journal of Biological Chemistry, 273(42), 27364-27373.[1] Available at: [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Ac-IEPD-AMC (trifluoroacetate salt) | Cayman Chemical | Biomol.com [biomol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. A fluorogenic probe for granzyme B enables in-biopsy evaluation and screening of response to anticancer immunotherapies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

A Guide to Correlating Caspase-8 Activity and Phosphatidylserine Exposure: A Comparative Analysis of Ac-IEPD-pNA Cleavage and Annexin V Staining

This guide provides an in-depth comparison of two widely-used methods for apoptosis detection: the measurement of caspase-8 activity via Ac-IEPD-pNA cleavage and the detection of phosphatidylserine (PS) externalization using Annexin V staining. We will explore the underlying biochemical pathways, provide detailed experimental protocols, and analyze the correlation between these two key apoptotic events. This document is intended for researchers, scientists, and drug development professionals seeking to design robust and reliable apoptosis assays.

Introduction: Decoding the Signals of Programmed Cell Death

Apoptosis, or programmed cell death, is a fundamental process essential for tissue homeostasis, development, and the elimination of damaged cells.[1] Its dysregulation is a hallmark of numerous diseases, including cancer and neurodegenerative disorders.[1] Consequently, the accurate detection and quantification of apoptosis are critical in biomedical research and therapeutic development.

Apoptosis proceeds through a cascade of highly regulated molecular events. Among the earliest are the activation of initiator caspases and the loss of plasma membrane asymmetry. This guide focuses on two assays that measure these distinct events:

• Ac-IEPD-pNA Cleavage Assay: Quantifies the activity of caspase-8, a key initiator caspase in the extrinsic apoptotic pathway.

• Annexin V Staining: Detects the externalization of phosphatidylserine (PS), a hallmark of the early apoptotic cell surface.

Understanding the correlation and temporal relationship between these two markers provides a more comprehensive picture of the apoptotic process.

Section 1: The Initiator - Caspase-8 and the Ac-IEPD-pNA Assay

Caspase-8 activation marks a critical commitment point in the extrinsic, or death receptor-mediated, pathway of apoptosis.[2]

The Mechanism: Caspase-8 in Extrinsic Apoptosis

The extrinsic pathway is triggered by the binding of extracellular death ligands (e.g., FasL, TNF-α) to their corresponding transmembrane death receptors.[3] This ligation induces receptor trimerization and the formation of the Death-Inducing Signaling Complex (DISC). Within the DISC, multiple pro-caspase-8 molecules are brought into close proximity, facilitating their auto-proteolytic cleavage and activation.[4] Activated caspase-8 then initiates a downstream cascade by directly cleaving and activating executioner caspases, such as caspase-3, which are responsible for dismantling the cell.[2][4]

Caption: The extrinsic apoptosis pathway initiated by death receptor activation.

Assay Principle: Ac-IEPD-pNA Cleavage

The Ac-IEPD-pNA assay is a colorimetric method used to measure the enzymatic activity of caspase-8. The substrate consists of the tetrapeptide sequence Ile-Glu-Pro-Asp (IEPD), which is a preferential cleavage site for caspase-8, conjugated to a chromophore, p-nitroanilide (pNA).[5] In its intact form, the substrate is colorless. However, upon cleavage by active caspase-8, free pNA is released, which produces a yellow color that can be quantified by measuring its absorbance at 405 nm.[5][6] The amount of pNA released is directly proportional to the level of caspase-8 activity in the sample.

Experimental Protocol: Colorimetric Caspase-8 Activity Assay

This protocol is a generalized procedure. Always refer to the manufacturer's instructions for specific reagent concentrations and incubation times.

A. Cell Lysate Preparation

• Rationale: To measure enzymatic activity, the cell membrane must be lysed to release intracellular contents, including active caspases. A mild detergent-based lysis buffer is used to preserve protein function.

• Induce Apoptosis: Treat cells with the desired apoptotic stimulus. Include an untreated negative control population and a positive control (e.g., staurosporine treatment).

• Cell Harvesting:

  • Suspension Cells: Pellet cells by centrifugation (e.g., 500 x g for 5 minutes).

  • Adherent Cells: Scrape cells in ice-cold PBS, then pellet by centrifugation.

• Washing: Wash the cell pellet once with ice-cold PBS to remove residual media.

• Lysis: Resuspend the cell pellet in an appropriate volume of ice-old Lysis Buffer (e.g., 50-100 µL per 2-5 x 10^6 cells).

• Incubation: Incubate the lysate on ice for 15-20 minutes.

• Clarification: Centrifuge the lysate at ~12,000 x g for 5-10 minutes at 4°C to pellet cellular debris.

• Collection: Carefully transfer the supernatant, which contains the cytosolic proteins, to a new pre-chilled microcentrifuge tube.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay). This is crucial for normalizing caspase activity.

B. Caspase-8 Assay

• Rationale: The assay measures the rate of substrate conversion, providing a quantitative measure of enzyme activity.

• Sample Preparation: In a 96-well flat-bottom plate, add 20-50 µg of protein from each cell lysate to individual wells.

• Volume Adjustment: Adjust the volume of each well to 50 µL with Cell Lysis Buffer. Include a blank control containing only Lysis Buffer.

• Reaction Initiation: Prepare a 2x Reaction Buffer containing the Ac-IEPD-pNA substrate at the recommended concentration (e.g., 200-400 µM). Add 50 µL of this solution to each well. The final volume will be 100 µL.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light. The optimal incubation time may vary depending on the cell type and stimulus.

• Measurement: Read the absorbance at 405 nm using a microplate reader.

• Analysis: After subtracting the blank reading, the caspase-8 activity can be expressed as the change in absorbance per microgram of protein.

Section 2: The "Eat-Me" Signal - Phosphatidylserine and Annexin V Staining

One of the most widely recognized hallmarks of early apoptosis is the redistribution of plasma membrane phospholipids.[7]

The Mechanism: Phosphatidylserine (PS) Externalization

In healthy, viable cells, the plasma membrane exhibits asymmetry; aminophospholipids like PS are actively maintained on the inner (cytoplasmic) leaflet by enzymes called flippases.[1] During early apoptosis, this asymmetry is lost. The activity of flippases is inhibited, and enzymes called scramblases are activated, which non-specifically transport phospholipids between the two leaflets.[1] This results in the exposure of PS on the outer surface of the cell, where it acts as an "eat-me" signal for phagocytes.[1][8] This event is a critical step for ensuring the quiet and efficient removal of apoptotic cells without inducing an inflammatory response.[8][9]

Assay Principle: Annexin V/PI Dual Staining

This assay leverages the properties of two key reagents:

• Annexin V: A 35-36 kDa cellular protein that has a high, calcium-dependent affinity for phosphatidylserine.[9][10] When conjugated to a fluorophore (e.g., FITC, PE, APC), Annexin V can be used to identify and quantify apoptotic cells where PS is exposed on the cell surface.[10]

• Propidium Iodide (PI): A fluorescent nuclear stain that is impermeant to live cells with intact plasma membranes.[1][10] PI can only enter cells in the late stages of apoptosis or necrosis, where membrane integrity is compromised. It intercalates with DNA, emitting a strong red fluorescence.

By using these two probes together, it is possible to distinguish between different cell populations via flow cytometry.[1][10]

Caption: Experimental workflow for correlating the two apoptosis assays.

Comparative Data Summary

Feature	Ac-IEPD-pNA Cleavage Assay	Annexin V Staining Assay
Principle	Enzymatic cleavage of a colorimetric substrate. [5]	Fluorophore-conjugated protein binding to externalized PS. [10]
What it Measures	Activity of active Caspase-8 (and potentially Granzyme B). [5][6]	Presence of phosphatidylserine on the outer cell membrane. [8]
Apoptotic Stage	Initiator phase (extrinsic pathway commitment). [2]	Early to late stages of apoptosis. [11]
Throughput	High (96/384-well plate format).	Moderate to High (Flow cytometry with plate loader).
Instrumentation	Spectrophotometer / Plate Reader.	Flow Cytometer / Fluorescence Microscope.
Advantages	- Quantitative enzymatic data- High throughput- Relatively low cost	- Single-cell resolution- Distinguishes early/late apoptosis and necrosis (with PI)<[1]br>- Multiplexing with other markers is possible
Limitations	- Measures population average, not single cells- Substrate can also be cleaved by Granzyme B<br>- Does not detect intrinsic pathway initiation	- Sensitive to mechanical damage during cell prep<[12][13]br>- Not a direct measure of enzymatic activity- Can be less sensitive than kinetic imaging methods [14]

Section 4: Field-Proven Insights & Troubleshooting

Problem	Possible Cause(s)	Recommended Solution(s)
Annexin V: High background in negative control	- Mechanical damage during cell harvesting (scraping/trypsinization).<[12][13]br>- Cells are unhealthy or were cultured for too long.	- Use a gentle, non-enzymatic detachment method (e.g., EDTA). If using trypsin, allow cells to recover for 30 min.<[12]br>- Use healthy, log-phase cells for experiments. [15]
Annexin V: Weak or no signal in positive control	- Insufficient calcium in the binding buffer.<[1]br>- Reagents are expired or were stored improperly.- Apoptosis induction was ineffective.	- Ensure you are using the correct 1X Binding Buffer provided with the kit.- Use fresh reagents and verify the effectiveness of your positive control stimulus.
Caspase-8: High background in negative control	- Non-specific protease activity in the lysate.- Reagent contamination.	- Always include a blank (buffer only) and lysate from untreated cells. Consider using a specific caspase-8 inhibitor (Z-IETD-FMK) as an additional control.
Caspase-8: Weak or no signal in positive control	- Inactive caspases due to improper lysate handling (e.g., not kept on ice).- Insufficient protein concentration in the assay.- Apoptotic pathway is independent of caspase-8 (e.g., purely intrinsic).	- Keep lysates on ice at all times. Use protease inhibitors if necessary.- Ensure accurate protein quantification and load a sufficient amount (20-50 µg).- Confirm apoptosis with a broader method like Annexin V or a pan-caspase assay.

Conclusion

The Ac-IEPD-pNA cleavage and Annexin V staining assays are powerful tools for studying apoptosis, each providing unique insights into the cell death process. The caspase-8 activity assay offers a quantitative measure of the commitment to the extrinsic apoptotic pathway, while Annexin V staining provides a broader, single-cell resolution view of a key morphological change common to multiple apoptotic pathways.

Using both methods in a correlated, time-course experiment provides a robust, multi-faceted validation of apoptosis. By understanding that caspase-8 activation is an upstream signaling event that leads to the downstream exposure of phosphatidylserine, researchers can build a more complete and accurate narrative of the cellular response to apoptotic stimuli.

References

• East Carolina University. Annexin V Stain Protocol | Flow Cytometry Core | ECU - Brody School of Medicine.

• Abcam. Annexin V staining assay protocol for apoptosis.

• Boster Bio. Annexin V PI Staining Guide for Apoptosis Detection. (2024).

• Thermo Fisher Scientific. BestProtocols: Annexin V Staining Protocol for Flow Cytometry.

• BD Biosciences. Annexin V Staining Protocol.

• R&D Systems. Apoptosis: Caspase Pathways.

• ResearchGate. Apoptotic signaling pathway. Caspase-8 is activated via the extrinsic...

• Elabscience. Common Problems and Solutions in Annexin V-Based Flow Cytometry Apoptosis Assays. (2025).

• ResearchGate. Caspase activation and phosphatidylserine exposure regulate osteoclast fusion and bone homeostasis. (2025).

• PubMed. Fas-, caspase 8-, and caspase 3-dependent signaling regulates the activity of the aminophospholipid translocase and phosphatidylserine externalization in human erythrocytes. (2005).

• Bio-protocol. Understanding Annexin V Binding to Phosphatidylserine in Apoptosis. (2025).

• ResearchGate. Caspase-8 promotes scramblase-mediated phosphatidylserine exposure and fusion of osteoclast precursors.

• Taylor & Francis Online. Caspase-8 – Knowledge and References.

• PubMed. Caspase-mediated activation of Caenorhabditis elegans CED-8 promotes apoptosis and phosphatidylserine externalization. (2013).

• Cardiff University. Caspase-8 promotes scramblase-mediated phosphatidylserine exposure and fusion of osteoclast precursors. (2024).

• Frontiers. Caspase-8 Deficient Osteoblastic Cells Display Alterations in Non-Apoptotic Pathways. (2022).

• PubMed. Caspase-8 in apoptosis: the beginning of "the end"? (2000).

• R&D Systems. Annexin V.

• Thermo Fisher Scientific. Cell Viability, Proliferation, Cryopreservation, and Apoptosis Support—Troubleshooting.

• AAT Bioquest. Annexin V. (2025).

• PubMed. Annexin V, the regulator of phosphatidylserine-catalyzed inflammation and coagulation during apoptosis.

• Elabscience. Analysis and Solution of Common Problems in Annexin V Detection. (2016).

• Bio-Techne. Flow Cytometry Troubleshooting Guide.

• Cayman Chemical. Ac-IEPD-pNA (trifluoroacetate salt).

• APExBIO. Ac-IETD-pNA - Caspase-8 Substrate for Apoptosis Assays.

• PMC. Caspase-8 Induces Lysosome-Associated Cell Death in Cancer Cells.

• InnoPep. Caspase 8 Substrate 1, chromogenic Ac - IETD - pNA.

• PMC. Caspase-8 and Caspase-9 Functioned Differently at Different Stages of the Cyclic Stretch-Induced Apoptosis in Human Periodontal Ligament Cells. (2016).

• Benchchem. Ac-DEVD-pNA: A Technical Guide to Substrate Specificity in Caspase Assays.

• PubMed. Suppression of granzyme B activity and caspase-3 activation in leukaemia cells constitutively expressing the protease inhibitor 9. (2013).

• Santa Cruz Biotechnology. caspase-8 Substrates.

• MedChemExpress. Ac-IEPD-pNA.

• ResearchGate. Comparative expression of caspases and annexin V in benign and malignant ovarian tumors. (2019).

• Benchchem. Application Notes and Protocols: Caspase-3 Activity Assay Using Ac-DEVD-pNA.

• Anticancer Research. Cell Harvesting Method Influences Results of Apoptosis Analysis by Annexin V Staining. (2013).

• PubMed. Robust high-throughput kinetic analysis of apoptosis with real-time high-content live-cell imaging. (2016).

• PMC. Robust high-throughput kinetic analysis of apoptosis with real-time high-content live-cell imaging. (2016).

• ResearchGate. Annexin V coupled with high-content cell imaging reveals the kinetics...

Sources

• 1. bosterbio.com [bosterbio.com]
• 2. Apoptosis: Caspase Pathways | R&D Systems [rndsystems.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Caspase-8 in apoptosis: the beginning of "the end"? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. apexbt.com [apexbt.com]
• 7. Annexin V: R&D Systems [rndsystems.com]
• 8. letstalkacademy.com [letstalkacademy.com]
• 9. Annexin V, the regulator of phosphatidylserine-catalyzed inflammation and coagulation during apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 11. Caspase-8 and Caspase-9 Functioned Differently at Different Stages of the Cyclic Stretch-Induced Apoptosis in Human Periodontal Ligament Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cell Viability, Proliferation, Cryopreservation, and Apoptosis Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 13. ar.iiarjournals.org [ar.iiarjournals.org]
• 14. Robust high-throughput kinetic analysis of apoptosis with real-time high-content live-cell imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. yeasenbio.com [yeasenbio.com]

Benchmarking Ac-IEPD-pNA Performance in NK Cell Cytotoxicity Kits

Executive Summary: The Shift from Chromium to Chromogenic

For decades, the Chromium-51 (

Cr) release assay stood as the "gold standard" for quantifying Natural Killer (NK) cell cytotoxicity. However, the operational burden of radioactivity and the inability to distinguish between necrotic and apoptotic mechanisms have driven the field toward enzymatic alternatives.

This guide benchmarks the Ac-IEPD-pNA chromogenic substrate assay against traditional and modern alternatives. While

Cr measures membrane rupture, Ac-IEPD-pNA quantifies the specific enzymatic activity of Granzyme B (GzmB) —the primary executioner caspase-like protease in NK granules.

Verdict: For routine screening of human NK cell potency, Ac-IEPD-pNA offers a superior safety profile and kinetic insight compared to

Cr, though it requires specific optimization for sensitivity compared to fluorogenic alternatives.

Scientific Foundation: The Ac-IEPD-pNA System

Mechanism of Action

The assay relies on the unique substrate specificity of Granzyme B. Unlike other serine proteases (which typically cleave after basic residues like Arg/Lys), GzmB cleaves after Aspartic Acid (Asp/D).

• Substrate: Acetyl-Ile-Glu-Pro-Asp-p-Nitroanilide (Ac-IEPD-pNA).

• Reaction: GzmB hydrolyzes the amide bond between the Asp residue and the pNA reporter.

• Readout: Release of free p-nitroaniline (pNA), which turns the solution yellow and absorbs strongly at 405 nm .

Critical Species Specificity (Expert Insight)

Warning: This assay is highly specific for Human Granzyme B.

• Human GzmB: Prefers the IEPD motif (mimicking the cleavage site on Caspase-3).

• Mouse GzmB: Has different structural topology and does not efficiently cleave Ac-IEPD-pNA . For murine models, researchers must use Boc-AAD-SBzl (thiobenzyl ester) substrates. Failure to account for this is a common cause of assay failure in preclinical mouse studies.

Comparative Landscape: Benchmarking Alternatives

The following table contrasts Ac-IEPD-pNA against the three most common competitors: Radioactive Release (

Cr), Lactate Dehydrogenase (LDH), and Flow Cytometry (CD107a/Fluorogenic).

Table 1: Performance Matrix of NK Cytotoxicity Assays

Feature	Ac-IEPD-pNA (GzmB Activity)	Cr Release (Gold Standard)	LDH Release (Colorimetric)	Flow Cytometry (CD107a/Fluor)
Primary Readout	Enzymatic Activity (Apoptotic Potential)	Membrane Lysis (Cell Death)	Cytosolic Leakage (Necrosis/Lysis)	Degranulation / Single-cell Lysis
Sensitivity	Moderate (µM range detection)	High (Radioactive signal)	Low (High spontaneous background)	Very High (Single cell resolution)
Specificity	High (Specific to Granule Exocytosis)	Moderate (General lysis)	Low (General cell death)	High (Multiparametric)
Time to Signal	Fast (10–60 min post-lysis)	Slow (4 hr incubation)	Slow (4 hr incubation)	Variable (1–4 hrs)
Safety/Waste	Non-toxic, standard chemical waste	Radioactive ( Cr)	Non-toxic	Non-toxic
Equipment	Standard Absorbance Reader (405 nm)	Gamma Counter	Absorbance Reader (490 nm)	Flow Cytometer
Cost	Low	High (Disposal/Regulatory costs)	Low	High (Antibodies/Instrument)

Deep Dive: Ac-IEPD-pNA vs. Cr

While

Cr measures the end result (death), Ac-IEPD-pNA measures the means (killing capacity).

• Correlation: Data shows strong linear correlation (

  ) between GzmB activity and Cr release in human NK co-cultures.

• Kinetic Advantage: GzmB activity is detectable in supernatants often within 30 minutes of effector-target contact, whereas

  Cr release requires significant membrane loss (hours).

Deep Dive: Ac-IEPD-pNA vs. LDH

LDH is often marketed as the "non-radioactive alternative," but it suffers from high spontaneous release (background noise) from healthy cells. GzmB is not secreted constitutively by resting NK cells; it is released only upon synaptic activation. Therefore, Ac-IEPD-pNA assays typically yield significantly higher Signal-to-Noise (S/N) ratios than LDH assays.

Visualization: Pathway and Workflow

The Biological Pathway

The diagram below illustrates where the Ac-IEPD-pNA substrate intersects with the NK cell cytotoxicity pathway.

Figure 1: Mechanism of Action.[1] Active Granzyme B released at the synapse cleaves the synthetic substrate Ac-IEPD-pNA, generating a colorimetric signal.

Validated Experimental Protocol: The Self-Validating System

To ensure Trustworthiness , this protocol includes a mandatory "Inhibitor Check" step. This validates that the signal is truly from GzmB and not non-specific proteases.

Reagents Preparation

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM DTT (freshly added), 0.1% CHAPS.

  • Note: DTT is critical for maintaining the active site cysteine of GzmB.

• Substrate: 10 mM Ac-IEPD-pNA in DMSO. Dilute to 200 µM working solution.

• Specificity Control: Ac-IEPD-CHO (Aldehyde inhibitor).

Step-by-Step Workflow

Figure 2: Assay Workflow. A streamlined process from co-culture to colorimetric detection.

Detailed Methodology

• Co-Culture: Incubate NK cells (Effectors) with Target cells (e.g., K562) at ratios of 10:1, 5:1, and 1:1. Include "Effector Only" and "Target Only" controls to determine background.

• Lysis (Optional): While GzmB is secreted, total cellular GzmB can be measured by lysing the NK cells. For cytotoxicity, measuring secreted GzmB in supernatant is preferred.

• Reaction Setup (96-well plate):

  • Test Well: 50 µL Sample + 50 µL Reaction Mix (Buffer + Substrate).

  • Inhibitor Control (Validation): 50 µL Sample + 10 µL Ac-IEPD-CHO (pre-incubate 10 min) + 40 µL Reaction Mix. Requirement: Signal must drop by >80% to confirm specificity.

• Kinetics: Read OD 405 nm immediately (T0) and every 10 minutes for 60 minutes.

• Calculation:

  .

Troubleshooting & Optimization (Senior Scientist Notes)

Sensitivity vs. Background

• Problem: Low signal in supernatants.

• Root Cause: GzmB dilution in culture media.

• Solution: Use phenol-red free media for co-culture to reduce background absorbance at 405 nm. Alternatively, increase substrate concentration to 400 µM to push

  .

The "False Negative" in Mouse Models

• Observation: High killing in Cr51 but zero signal in Ac-IEPD-pNA.

• Cause: Using Ac-IEPD-pNA with mouse NK cells.

• Fix: Switch to Boc-AAD-SBzl + DTNB (Ellman’s Reagent) for murine GzmB.

Z-Factor Calculation

For drug screening, calculate the Z-factor to validate plate uniformity:

• : Standard deviation, : Mean.
• : Positive control (Recombinant GzmB), : Negative control (Buffer).

• Target: A Z-factor > 0.5 indicates a robust assay suitable for high-throughput screening.

References

• Thornberry, N. A., et al. (1997).[2] A combinatorial approach defines specificities of members of the caspase family and granzyme B. Journal of Biological Chemistry, 272(29), 17907-17911.

• Ewen, C. L., et al. (2003). A novel cytotoxicity assay to evaluate antigen-specific CTL responses using a colorimetric substrate for Granzyme B. Journal of Immunological Methods, 276(1-2), 89-101.[3]

• Kaiserman, D., & Bird, P. I. (2010). Analysis of granzyme B activity in cell lysates and subcellular fractions. Methods in Molecular Biology, 612, 187-198.

• Packard, B. Z., et al. (2007). Granzyme B activity in target cells detects attack by cytotoxic lymphocytes.[4] Journal of Immunology, 179(6), 3812-3820.

• Grossman, W. J., et al. (2004). Differential expression of granzymes A and B in human cytotoxic lymphocyte subsets and T regulatory cells. Blood, 104(9), 2840-2848.

Sources

• 1. Measurement of Natural Killer Cell-Mediated Cytotoxicity and Migration in the Context of Hepatic Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. journals.plos.org [journals.plos.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Technical Comparison Guide: Specificity Profiling of Ac-IEPD-pNA

Executive Summary: The Specificity Paradox

The Bottom Line: Ac-IEPD-pNA is not a specific substrate for Caspase-8. While it is widely used to monitor the extrinsic apoptotic pathway, it exhibits high cross-reactivity with Caspase-10 and is the canonical substrate for Granzyme B .

However, it demonstrates negligible cross-reactivity with Caspase-3 under standard assay conditions.

For researchers distinguishing between initiator (Casp-8/10) and executioner (Casp-3) activity, Ac-IEPD-pNA is effective. For researchers attempting to distinguish Caspase-8 from Caspase-10, or Caspase-8 from Granzyme B, this substrate must be paired with selective inhibitors to validate the signal.

Mechanistic Analysis: The P4 Pocket Determinant

To understand the cross-reactivity profile, we must look at the structural biology of the caspase active sites. Caspases are defined by their stringent requirement for Aspartic Acid (Asp/D) at the P1 position (the cleavage site). Specificity is largely dictated by the P4 position (four residues upstream of the cleavage site).

The Substrate: Ac-IEPD-pNA

• Sequence: Acetyl-Ile-Glu-Pro-Asp-p-Nitroaniline

• P4 Residue: Isoleucine (Ile/I) - Hydrophobic/Aliphatic.

• Reporter: p-Nitroaniline (pNA).[1][2] Upon cleavage, pNA is released and absorbs light at 405 nm.[3]

Comparative Profiling

Enzyme	Classification	P4 Preference	Interaction with Ac-IEPD	Cross-Reactivity Risk
Caspase-8	Initiator (Group III)	(I/L/V) - Aliphatic	High. The P4 Isoleucine fits the hydrophobic pocket of Casp-8.	N/A (Target)
Caspase-10	Initiator (Group III)	(I/L/V) - Aliphatic	High. Casp-10 is structurally homologous to Casp-8 and shares the Group III specificity profile.	Critical. Indistinguishable from Casp-8 using this substrate alone.
Caspase-3	Executioner (Group II)	(D) - Acidic	Low/Negligible. Casp-3 requires an Asp (D) at P4 (e.g., DEVD). The hydrophobic Ile at P4 of IEPD causes steric/electrostatic mismatch.	Minimal. Only occurs at massive enzyme excess (late-stage apoptosis).
Granzyme B	Serine Protease	(I) - Aliphatic	Optimal. IEPD is the consensus sequence for Granzyme B.	Critical. If NK/T-cells are present, this signal will overwhelm Caspase-8.

Technical Insight: The distinction between Caspase-8/10 and Caspase-3 is chemically robust due to the P4 mismatch (Ile vs. Asp). The distinction between Caspase-8 and Caspase-10 is chemically nonexistent with this substrate because both evolved to recognize the same upstream signaling motifs.

Visualizing the Signaling Context

The following diagram illustrates where these enzymes sit in the apoptotic cascade and where Ac-IEPD-pNA interacts. Note the overlapping roles of Caspase-8 and Caspase-10 at the DISC (Death-Inducing Signaling Complex).[4][5][6]

Figure 1: Substrate interaction map. Green arrows indicate intended targets; Red/Bold indicates high-affinity cross-reactivity; Dotted indicates negligible interaction.

Self-Validating Experimental Protocol

Because Ac-IEPD-pNA is not perfectly specific, you cannot rely on OD405 absorbance alone. You must use a Differential Inhibition Workflow to validate the source of the signal.

Materials Required[1][2][4][7][8][9]

• Lysate: Treated vs. Untreated cells.[7]

• Substrate: Ac-IEPD-pNA (200 µM final).

• Inhibitor A (Casp-8/10 specific): Z-IETD-FMK (or Z-IEPD-FMK).

• Inhibitor B (Casp-3 specific): Z-DEVD-FMK.

• Inhibitor C (Pan-Caspase): Z-VAD-FMK.

The Protocol (Step-by-Step)

• Lysate Preparation: Harvest cells in Chaps-based lysis buffer. Crucial: Avoid DTT if you plan to store lysates, but add it fresh (10mM) immediately before the assay to preserve the active site Cysteine.

• Aliquot: Split the lysate into 4 reaction tubes.

• Inhibitor Pre-incubation (30 mins @ 37°C):

  • Tube 1 (Total Activity): Add DMSO (Vehicle).

  • Tube 2 (Casp-8/10 Block): Add Z-IETD-FMK (20 µM).

  • Tube 3 (Casp-3 Block): Add Z-DEVD-FMK (20 µM).

  • Tube 4 (Background): Add Z-VAD-FMK (50 µM).

• Reaction: Add Ac-IEPD-pNA to all tubes. Incubate 1-2 hours at 37°C.

• Read: Measure Absorbance at 405 nm.

Data Interpretation Logic[4][7]

Observation	Conclusion
Signal in Tube 1 >> Tube 2	Signal is driven by Caspase-8 or Caspase-10 .[4] (The inhibitor successfully blocked it).
Signal in Tube 1 ≈ Tube 2	Signal is NOT Caspase-8/10. Likely Granzyme B or non-specific protease.
Signal in Tube 1 ≈ Tube 3	Confirms NO cross-reactivity from Caspase-3 . (Blocking Casp-3 didn't change the IEPD signal).
Signal in Tube 3 drops significantly	WARNING: Your Caspase-3 levels are so high they are forcing non-specific cleavage. Dilute lysate.

Workflow Visualization

Figure 2: Differential Inhibition Workflow to validate Ac-IEPD-pNA specificity.

References

• Thornberry, N. A., et al. (1997). A combinatorial approach defines specificities of members of the caspase family and granzyme B. Journal of Biological Chemistry, 272(29), 17907-17911.[8]

• Fischer, U., et al. (2003). Many cuts to ruin: a comprehensive update of caspase substrates. Cell Death & Differentiation, 10, 76-100.

• McStay, G. P., et al. (2008). Salvesen GS, Green DR. Overlapping cleavage motif selectivity of caspases: implications for analysis of apoptotic pathways. Cell Death & Differentiation.

• Backes, C., et al. (2005). Bias in Caspase Substrates. Molecular & Cellular Proteomics.

• ApexBio Technology. Ac-IEPD-AFC Product Information & Specificity Data.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Preparation of the Caspase-3/-7 substrate Ac-DEVD-pNA via Solution-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Caspase-10 Negatively Regulates Caspase-8-Mediated Cell Death, Switching the Response to CD95L in Favor of NF-κB Activation and Cell Survival - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Activation and Specificity of human Caspase-10 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Granzyme B Is an Essential Mediator in CD8+ T Cell Killing of Theileria parva-Infected Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A combinatorial approach defines specificities of members of the caspase family and granzyme B. Functional relationships established for key mediators of apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Ac-IEPD-pNA (trifluoroacetate salt)

For the diligent researcher, the integrity of an experiment extends beyond the final data point; it encompasses the entire lifecycle of every reagent, including its safe and responsible disposal. Ac-IEPD-pNA (trifluoroacetate salt) is a valuable tool in apoptosis research, serving as a colorimetric substrate for key effector enzymes like granzyme B and caspase-8.[1][2] Upon cleavage of the peptide backbone, the chromophore p-nitroanilide (pNA) is released, providing a quantifiable measure of enzyme activity.[1][2][3] However, this reaction product, along with the trifluoroacetate (TFA) counter-ion, necessitates a disposal protocol that is both rigorous and informed by the specific chemical properties of the compound's constituents.

This guide provides a comprehensive, step-by-step framework for the proper disposal of Ac-IEPD-pNA (trifluoroacetate salt), ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are grounded in established safety protocols for handling hazardous chemical waste and are designed to be a self-validating system for your laboratory's safety program.

Understanding the Hazards: A Component-Based Risk Assessment

A thorough understanding of the risks associated with Ac-IEPD-pNA (trifluoroacetate salt) begins with an analysis of its components: the peptide, the p-nitroanilide (pNA) chromophore, and the trifluoroacetate (TFA) salt. While the intact peptide conjugate has its own toxicological profile to consider, the primary hazards arise from the released pNA and the persistent nature of the TFA salt.

p-Nitroaniline (pNA): The Acutely Toxic Component

Upon successful enzymatic cleavage of Ac-IEPD-pNA, free p-nitroaniline is liberated into the reaction mixture. p-Nitroaniline is classified as an acutely toxic compound.[4] Exposure can occur through inhalation, skin/eye contact, or ingestion.[4][5] Short-term exposure may lead to eye irritation and the formation of methemoglobin, which impairs the blood's ability to transport oxygen.[4] Long-term or significant exposure can result in more severe health effects, including potential liver damage and gene mutation.[4] Therefore, all waste containing Ac-IEPD-pNA, especially post-reaction mixtures, must be treated as hazardous due to the presence of pNA.

Trifluoroacetate (TFA): The Environmentally Persistent Component

Trifluoroacetic acid (TFA) and its salts are characterized by their high stability and resistance to degradation in the environment.[6][7] This persistence means that TFA can accumulate in environmental sinks, particularly in terminal water bodies like salt lakes.[7][8] While the acute toxicity of TFA is considered low to moderate, its long-term ecological impact is a subject of ongoing scientific discussion due to its increasing concentrations globally.[6][7][9] Consequently, the direct release of TFA-containing waste into the sanitary sewer system is to be strictly avoided.[10]

Essential Pre-Disposal Safety and Handling

Before beginning any disposal procedure, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) and to work in a designated, well-ventilated area.

Mandatory Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield must be worn at all times.

• Hand Protection: Nitrile gloves are required. For handling concentrated solutions or the solid form of the compound, double-gloving is recommended.[4]

• Protective Clothing: A laboratory coat, long pants, and closed-toe shoes are essential to prevent skin contact.[4]

Ventilation: All handling of solid Ac-IEPD-pNA and the preparation and disposal of solutions should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[4]

Step-by-Step Disposal Protocol for Ac-IEPD-pNA (trifluoroacetate salt)

The following protocol applies to all forms of Ac-IEPD-pNA waste, including unused stock solutions, expired reagents, post-assay reaction mixtures, and all contaminated labware.

Step 1: Waste Segregation - The Foundation of Safe Disposal

All waste streams containing Ac-IEPD-pNA must be segregated from general and other chemical waste at the point of generation.[11] Do not mix Ac-IEPD-pNA waste with other chemical waste unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.[11][12]

Step 2: Containerization and Labeling - Clarity and Compliance

• Liquid Waste:

  • Use a dedicated, leak-proof, and sealable container for all liquid waste containing Ac-IEPD-pNA.[12]

  • The container must be clearly labeled with "Hazardous Waste," the full chemical name "Ac-IEPD-pNA (trifluoroacetate salt)," and a clear indication of the presence of "p-nitroaniline."[12]

  • Include the date of waste accumulation on the label.[12]

• Solid Waste:

  • All contaminated solid materials, including pipette tips, microplates, vials, and gloves, must be collected in a separate, dedicated hazardous waste container with a liner.[4][11]

  • This container should be labeled as "Hazardous Waste - Solid Debris" and also note the presence of "Ac-IEPD-pNA (trifluoroacetate salt)" and "p-nitroaniline."[11]

Under no circumstances should any Ac-IEPD-pNA waste be poured down the drain. [10][11][13]

Visualizing the Disposal Workflow

To further clarify the decision-making process for the proper disposal of Ac-IEPD-pNA waste, the following workflow diagram is provided.

Caption: Decision workflow for the segregation and disposal of Ac-IEPD-pNA waste.

Step 3: Spill Management - Preparedness and Response

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and prevent environmental contamination.

• Containment:

  • For solid spills, avoid generating dust.[5] Carefully sweep or scoop the material into a designated hazardous waste container.[12]

  • For liquid spills, absorb the material with an inert absorbent such as vermiculite, sand, or earth, and place it in a sealed container for disposal as hazardous waste.[12]

• Decontamination:

  • Thoroughly clean the spill area with a suitable solvent, followed by washing with soap and water.[12]

  • All cleaning materials, including contaminated wipes and PPE, must be disposed of as solid hazardous waste.[12]

Summary of Key Disposal Information

For quick reference, the following table summarizes the critical safety and disposal information for Ac-IEPD-pNA (trifluoroacetate salt).

Parameter	Guideline	Primary Rationale
Waste Classification	Hazardous Waste	Presence of toxic p-nitroaniline and persistent trifluoroacetate.[4][6]
Disposal Route	Licensed Hazardous Waste Contractor	To prevent environmental contamination and ensure regulatory compliance.[10][12]
PPE Requirement	Safety Goggles, Nitrile Gloves, Lab Coat	To protect against skin/eye contact and chemical splashes.[4]
Handling Area	Chemical Fume Hood	To prevent inhalation of dust or aerosols.[4]
Liquid Waste Container	Dedicated, Labeled, Leak-Proof	To ensure proper segregation and containment.[11][12]
Solid Waste Container	Dedicated, Labeled, Lined	To contain contaminated labware and prevent leaks.[4][11]
Drain Disposal	Strictly Prohibited	To prevent the release of toxic and persistent chemicals into the sewer system.[10][11][13]

Conclusion: A Commitment to Safety and Scientific Excellence

The responsible disposal of chemical reagents like Ac-IEPD-pNA (trifluoroacetate salt) is a non-negotiable aspect of professional laboratory practice. By adhering to the procedures outlined in this guide, researchers can effectively mitigate the risks associated with this compound, ensuring a safe working environment and upholding their commitment to environmental stewardship. Always consult your institution's specific waste disposal guidelines and EHS department for any additional requirements.[12][14]

References

• Chemos GmbH & Co.KG. Safety Data Sheet: p-nitroaniline. [Link]

• Amherst College. (2019, December 9). STANDARD OPERATING PROCEDURES (SOP) FOR WORKING WITH P-Nitroaniline AT AMHERST COLLEGE. [Link]

• Gelest, Inc. (2017, August 16). SODIUM TRIFLUOROACETATE. [Link]

• West Liberty University. p-Nitroaniline. [Link]

• ScienceLab.com. (2010, June 10). Material Safety Data Sheet. [Link]

• AAPPTec, LLC. MSDS - Safety Data Sheet. [Link]

• Wikipedia. Trifluoroacetic acid. [Link]

• MsdsDigital.com. SAFETY DATA SHEET (SDS). [Link]

• Molecular Devices. (2021, May 10). Enzyme Substrate (Ac-DEVD)^L2^n-R110 (Casepase-3_7 Substrate). [Link]

• iReal Biotechnology, Inc. Safety Data Sheet. [Link]

• Ozone Secretariat. SOURCES, FATES, TOXICITY, AND RISKS OF TRIFLUOROACETIC ACID AND ITS SALTS: RELEVANCE TO SUBSTANCES REGULATED UNDER THE MONTREAL. [Link]

• National Institutes of Health. Assessment of Potential Accumulation of Trifluoroacetate in Terminal Lakes. [Link]

• Umweltbundesamt. (2023, July 15). Trifluoroacetate (TFA): Laying the foundations for effective mitigation – Spatial analysis of the input pathways into the wate. [Link]

• The National Institutes of Health. The NIH Drain Discharge Guide. [Link]

• National Institutes of Health. Preparation of the Caspase-3/-7 substrate Ac-DEVD-pNA via Solution-Phase Peptide Synthesis. [Link]

• Assay Genie. Technical Manual Caspase 3/7 Activity Assay Kit. [Link]

• Sartorius. (2020, March 30). Incucyte® Caspase-3/7 Green Dye. [Link]

• Interchim. Ac-IEPD-pNA (trifluoroacetate salt) - Applications. [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. bertin-bioreagent.cvmh.fr [bertin-bioreagent.cvmh.fr]
• 3. Preparation of the Caspase-3/-7 substrate Ac-DEVD-pNA via Solution-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. amherst.edu [amherst.edu]
• 5. westliberty.edu [westliberty.edu]
• 6. Trifluoroacetic acid - Wikipedia [en.wikipedia.org]
• 7. ozone.unep.org [ozone.unep.org]
• 8. Assessment of Potential Accumulation of Trifluoroacetate in Terminal Lakes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. umweltbundesamt.de [umweltbundesamt.de]
• 10. gelest.com [gelest.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. chemos.de [chemos.de]
• 14. peptide24.store [peptide24.store]